5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

• CAS: 62811-98-7

Core Science & Biosynthesis

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine CAS number 62811-98-7

An In-Depth Technical Guide to 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine (CAS 62811-98-7): A Keystone Intermediate in Modern Drug Discovery

Introduction

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, registered under CAS Number 62811-98-7, is a highly functionalized heterocyclic compound of significant interest to the pharmaceutical and medicinal chemistry sectors. Its structure is characterized by a pyridine core strategically substituted with two distinct reactive chlorine moieties and a benzyloxy protecting group. This unique arrangement of functional groups makes it a versatile and valuable building block for the synthesis of complex molecular architectures.[1][2]

The development of such substituted pyridines stems from decades of research in heterocyclic chemistry, where the pyridine ring has been identified as a "privileged scaffold".[1][3] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and enhances the pharmacokinetic properties of drug candidates.[3] This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the compound's properties, synthesis, reactivity, and applications, with a particular focus on its pivotal role as an intermediate in the synthesis of advanced pharmaceutical agents.

Physicochemical and Spectroscopic Profile

The molecular structure of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine features a delicate electronic balance. The benzyloxy group at the 5-position exerts an electron-donating effect through resonance, while the chlorine atoms at the 4-position and on the methyl group at the 2-position provide strong electron-withdrawing inductive effects. This electronic modulation is crucial as it dictates the compound's reactivity profile and its potential interactions with biological targets.[1]

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	62811-98-7	[1][2]
Molecular Formula	C₁₃H₁₁Cl₂NO	[1][2]
Molecular Weight	268.14 g/mol	[2]
InChI Key	HKZQPUHZXRZWHR-UHFFFAOYSA-N	[1]
SMILES Code	ClCC1=NC=C(OCC2=CC=CC=C2)C(Cl)=C1	[2]
Physical State	Solid powder	[4]
Storage	Recommended storage at 2–8°C under an inert atmosphere	[4]

Spectroscopic Characterization

Definitive structural confirmation and purity assessment rely on standard spectroscopic and chromatographic techniques.

Table 2: Analytical Characterization Data

Technique	Expected Data	Source/Rationale
¹H NMR	Benzyloxy protons (CH₂): δ 4.5–5.0 ppm; Aromatic protons: δ 6.5–8.5 ppm.	[1]
¹³C NMR	Characteristic signals for the pyridine and benzene rings, the benzylic carbon, and the chloromethyl carbon.	Inferred from structure
Mass Spec. (HRMS)	Calculated for C₁₃H₁₁Cl₂NO: ~268.0245; Observed value should be in close agreement.	[1]
HPLC Purity	>95% purity, monitored at λ = 254 nm using a reverse-phase C18 column.	[1]

Synthesis and Mechanistic Insights

The synthesis of highly substituted pyridines like 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine requires a multi-step approach that leverages modern organic chemistry methodologies, particularly in the areas of regioselective substitution and protective group chemistry.[1] The benzyloxy group serves as a common and robust protecting group for hydroxyl functionalities.[1][4]

A plausible and efficient synthetic route begins with a commercially available, appropriately substituted pyridine precursor.

Caption: Proposed synthetic workflow for the target molecule.

Experimental Protocol: Synthesis

Step 1: Benzylation of 2-Methyl-4-chloro-5-hydroxypyridine

• System Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous tetrahydrofuran (THF).

• Deprotonation: Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) is added portion-wise to the flask at 0°C. A solution of 2-methyl-4-chloro-5-hydroxypyridine (1.0 eq.) in anhydrous THF is added dropwise via the dropping funnel.

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the hydroxyl group, forming the corresponding alkoxide. The reaction is performed at 0°C to control the exothermic reaction and hydrogen gas evolution. An inert nitrogen atmosphere is critical to prevent quenching of the base by atmospheric moisture.

• Alkylation: After stirring for 30 minutes at room temperature, the mixture is cooled back to 0°C, and benzyl bromide (1.1 eq.) is added dropwise. The reaction is then allowed to warm to room temperature and stirred overnight.

  • Causality: This is a classic Williamson ether synthesis. The generated alkoxide acts as a nucleophile, attacking the benzylic carbon of benzyl bromide in an Sₙ2 reaction to form the benzyl ether.

• Work-up and Purification: The reaction is carefully quenched with water. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product, 5-(benzyloxy)-4-chloro-2-methylpyridine, is purified by column chromatography on silica gel.

Step 2: Chlorination of the 2-Methyl Group

• System Setup: A flask is charged with the purified 5-(benzyloxy)-4-chloro-2-methylpyridine (1.0 eq.), carbon tetrachloride (CCl₄), and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN).

• Chlorination: Sulfuryl chloride (SO₂Cl₂) (1.1 eq.) or N-Chlorosuccinimide (NCS) is added, and the mixture is heated to reflux until TLC or HPLC analysis indicates complete consumption of the starting material.

  • Causality: This step proceeds via a free-radical chain reaction. The initiator (AIBN) generates radicals upon heating, which abstract a hydrogen atom from the methyl group to form a resonance-stabilized benzylic-type radical. This radical then reacts with the chlorine source (SO₂Cl₂ or NCS) to form the desired chloromethyl product and propagate the chain.

• Work-up and Purification: The reaction mixture is cooled, and the solvent is removed in vacuo. The residue is redissolved in a suitable solvent like dichloromethane, washed with aqueous sodium bicarbonate solution to remove acidic byproducts, and then with brine. The organic layer is dried and concentrated. The final product, 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine, is purified by recrystallization or column chromatography.

Chemical Reactivity and Synthetic Utility

The synthetic value of this compound lies in its two distinct electrophilic centers: the chloromethyl group and the chloro-substituted pyridine ring.

• C2-Chloromethyl Group: This is the more reactive site. As a primary benzylic-type chloride, it is highly susceptible to nucleophilic substitution (Sₙ2 reactions) by a wide range of nucleophiles, including amines, thiols, and alkoxides.[1][4] This reactivity is the primary reason for its utility as a building block, allowing for the facile introduction of various side chains.

• C4-Chloro Group: The chlorine atom directly attached to the aromatic pyridine ring is significantly less reactive towards standard nucleophilic substitution. Its replacement typically requires harsher conditions or metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). This difference in reactivity allows for selective functionalization of the chloromethyl group while leaving the C4-chloro position intact for subsequent transformations.

• Benzyloxy Protecting Group: The benzyl ether is stable under a wide range of conditions but can be readily cleaved via catalytic hydrogenation (e.g., H₂, Pd/C) to unmask the hydroxyl group, providing another point for molecular diversification.

Caption: Key reaction pathways for synthetic diversification.

Application in Drug Discovery: A Case Study of Alvimopan

A prime example of the strategic use of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is in the synthesis of Alvimopan (Entereg®) . Alvimopan is a peripherally acting μ-opioid antagonist used to accelerate the recovery of bowel function following surgery.[5][6] Its structure is designed with limited ability to cross the blood-brain barrier, thereby reversing the constipating effects of opioids on the gut without affecting their central analgesic properties.[5]

The title compound serves as a key starting material for constructing the core of the Alvimopan molecule.

Caption: Role of the title compound in the synthesis of Alvimopan.

Protocol: Synthesis of a Key Alvimopan Intermediate

This protocol describes the initial alkylation step using the title compound.

• Reagents and Setup: To a solution of the appropriate piperidine-based nucleophile (e.g., methyl 4-phenylpiperidine-4-carboxylate, 1.0 eq.) in a polar aprotic solvent like dimethylformamide (DMF), add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq.).

• Alkylation: Add a solution of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine (1.05 eq.) in DMF dropwise at room temperature. Heat the reaction mixture to 60-80°C and monitor by HPLC.

  • Trustworthiness: This reaction is a self-validating system. The high reactivity of the chloromethyl group ensures selective alkylation of the piperidine nitrogen over any potential side reactions at the C4-chloro position under these conditions. The progress can be unequivocally tracked by the disappearance of the starting materials and the appearance of a new, higher molecular weight product spot/peak.

• Work-up and Purification: Upon completion, cool the reaction, pour it into water, and extract with an organic solvent. The organic phase is washed, dried, and concentrated. The resulting crude product is purified by column chromatography to yield the N-alkylated piperidine intermediate, which is then carried forward through several more steps to afford Alvimopan.

Analytical Methodologies and Quality Control

Rigorous analytical control is essential to ensure the identity, purity, and stability of this key intermediate for its use in GMP (Good Manufacturing Practice) environments.

Sources

• 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 2. 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine|BLD Pharm [bldpharm.com]
• 3. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]
• 5. medkoo.com [medkoo.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]

Physical properties of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

An In-depth Technical Guide to the Physical Properties of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

Authored by a Senior Application Scientist

Introduction: A Versatile Scaffold in Modern Synthesis

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, identified by CAS Number 62811-98-7, is a highly functionalized pyridine derivative that serves as a critical intermediate in medicinal chemistry and materials science.[1] Its strategic arrangement of a benzyloxy group, a chloro-substituted pyridine core, and a reactive chloromethyl handle makes it a valuable building block for constructing complex molecular architectures.[1] The benzyloxy group offers a stable protecting group that can be removed under specific conditions, while the two distinct chlorine atoms exhibit differential reactivity, enabling selective and sequential transformations.

This guide provides an in-depth exploration of the core physical and chemical properties of this compound. The data and protocols herein are synthesized to provide researchers, scientists, and drug development professionals with a reliable and practical reference for its use in the laboratory. We will move beyond simple data reporting to explain the causality behind its characterization, ensuring a trustworthy and authoritative resource for your research endeavors.

Chemical Identity and Structure

The unambiguous identification of a chemical entity is the foundation of reproducible science. The structural and molecular identity of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is summarized below.

Caption: Chemical structure of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Core Physical Properties

The macroscopic physical properties of a compound are direct reflections of its molecular structure and are pivotal for determining its handling, storage, and application in reactions.

Property	Value	Source(s)
CAS Number	62811-98-7	[1][2]
Molecular Formula	C₁₃H₁₁Cl₂NO	[1][2]
Molecular Weight	268.14 g/mol	[2]
Appearance	Solid powder	[3] (Inferred from similar compounds)
Melting Point	82-84 °C	[1]
Solubility	Soluble in common organic solvents such as dichloromethane and chloroform.[1]
SMILES	ClCC1=NC=C(OCC2=CC=CC=C2)C(Cl)=C1	[2]

Expert Insight: The melting point range of 82-84 °C is relatively sharp, suggesting a good degree of purity for a solid compound.[1] In a laboratory setting, a broader melting range would indicate the presence of impurities, which disrupt the crystalline lattice and lower the energy required to transition to a liquid state. The presence of the large, nonpolar benzyloxy group and the halogenated pyridine core suggests poor solubility in water but good solubility in moderately polar to nonpolar organic solvents, which is consistent with its use in organic synthesis.[1]

Spectroscopic and Analytical Characterization

Spectroscopic analysis provides an empirical fingerprint of the molecule, confirming its structure and purity. The following data are foundational for the quality control and validation of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the structure of organic molecules in solution. For 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, the key expected proton (¹H) signals are:

• δ 7.0–8.5 ppm: A complex multiplet region corresponding to the protons on the pyridine and benzene rings.

• δ 4.5–5.0 ppm: A singlet attributed to the two methylene protons (-CH₂-) of the benzyloxy group.[1]

• δ 4.7–5.2 ppm: A singlet corresponding to the two methylene protons (-CH₂Cl) of the reactive chloromethyl group.[3]

Trustworthiness through Causality: The distinct chemical shifts for the two -CH₂- groups arise from their different electronic environments. The benzyloxy methylene protons are adjacent to an oxygen atom, while the chloromethyl protons are adjacent to a chlorine atom and the electron-deficient pyridine ring. This difference in shielding results in their distinct and predictable resonance frequencies.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of the molecule with high precision.

• Calculated Molecular Weight (Avg.): 268.14 Da[2]

• Monoisotopic Mass: The exact mass of the most abundant isotopic species (¹²C₁₃¹H₁₁³⁵Cl₂¹⁴N¹¹⁶O) is calculated to be 267.02177 Da. An observed mass within a few parts per million (ppm) of this value provides unequivocal confirmation of the molecular formula.

Expert Insight: In a typical electron ionization (EI) mass spectrum, one would expect to see a prominent molecular ion peak (M⁺) cluster. Due to the presence of two chlorine atoms, this cluster will exhibit a characteristic isotopic pattern. The ratio of the M⁺, [M+2]⁺, and [M+4]⁺ peaks will be approximately 9:6:1, reflecting the natural abundance of the ³⁵Cl and ³⁷Cl isotopes. This pattern is a critical diagnostic feature for polychlorinated compounds.

Caption: A self-validating analytical workflow for compound characterization.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring robust and reproducible results.

Protocol 1: Melting Point Determination

Objective: To determine the melting range of the compound as an indicator of purity.

• Sample Preparation: Place a small, dry amount (1-2 mg) of the crystalline solid into a capillary tube, ensuring it is packed to a height of 2-3 mm.

• Instrumentation: Use a calibrated digital melting point apparatus.

• Measurement:

  • Set a rapid heating ramp (10-15 °C/min) to approximate the melting point.

  • Allow the apparatus to cool at least 20 °C below the approximate melting point.

  • Prepare a new sample and heat at a slow ramp rate (1-2 °C/min) through the expected melting range.

• Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁-T₂.

• Validation: A sharp range (≤ 2 °C) is indicative of high purity. A broad or depressed range suggests the presence of impurities.

Protocol 2: ¹H NMR Spectrum Acquisition

Objective: To obtain a high-resolution proton NMR spectrum to confirm the molecular structure.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is a standard solvent for nonpolar to moderately polar compounds and its residual proton signal (at ~7.26 ppm) provides a convenient internal reference.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Use a calibrated NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition:

  • Shim the instrument to achieve high magnetic field homogeneity.

  • Acquire the spectrum using standard parameters for ¹H NMR. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase the spectrum and perform a baseline correction.

  • Calibrate the chemical shift axis by setting the residual CHCl₃ peak to 7.26 ppm.

  • Integrate all signals to determine the relative ratios of protons.

• Validation: The resulting spectrum is validated if the chemical shifts, splitting patterns, and integration values match the expected structure as described in Section 4.1.

Safety, Handling, and Storage

As a chlorinated organic compound and a reactive alkylating agent (due to the chloromethyl group), 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine should be handled with appropriate care.

• Handling: Use in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.

• Storage: For long-term stability, store in a cool, dark, and dry place. A storage temperature of 4°C is recommended for related compounds.[3] Keep the container tightly sealed to prevent moisture ingress.

Conclusion

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a compound whose value lies in its structural complexity and synthetic potential. A thorough understanding of its physical properties—from its melting point and solubility to its detailed spectroscopic signature—is not merely academic. It is the essential foundation upon which reliable, reproducible, and innovative chemical research is built. The data and protocols provided in this guide serve as an authoritative starting point for any scientist intending to utilize this versatile intermediate in their work.

References

• 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem.
• 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine - BLDpharm.
• 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride - Benchchem.

Sources

• 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 2. 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine|BLD Pharm [bldpharm.com]
• 3. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]

The Lynchpin in Proton Pump Inhibition: A Technical Guide to the Mechanism and Utility of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

Introduction: Beyond a Simple Intermediate

In the landscape of medicinal chemistry and drug development, certain molecules, while not therapeutic agents themselves, are of profound importance. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a prime example of such a molecule—a highly functionalized heterocyclic compound that serves as a critical structural linchpin in the synthesis of a blockbuster class of drugs: the proton pump inhibitors (PPIs).[1][2] This guide provides an in-depth technical exploration of this compound, moving beyond its role as a mere synthetic precursor to dissect its inherent chemical reactivity and the ultimate mechanism of action it imparts to the final active pharmaceutical ingredients (APIs). For researchers and drug development professionals, understanding the causality behind its design and function is paramount for innovation in therapeutic areas governed by acid-related disorders.

The pyridine ring, an isostere of benzene, is a privileged scaffold in medicinal chemistry, present in thousands of drug molecules due to its unique electronic properties and ability to engage in various biological interactions.[3][4] The specific substitutions on 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine—a bulky, lipophilic benzyloxy group, a reactive chloromethyl "warhead," and a chloro group activating the pyridine ring—are not accidental. They are meticulously designed features that facilitate its conversion into drugs that precisely and irreversibly neutralize the final step of gastric acid secretion.

Part 1: The Core Function - A Progenitor to Proton Pump Inhibitors

The principal and most well-documented role of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is as a key intermediate in the synthesis of PPIs like omeprazole.[2][5][6] The synthesis fundamentally involves the coupling of this substituted pyridine moiety with a substituted 2-mercaptobenzimidazole core.[2]

Synthetic Pathway and Causal Logic

The reaction hinges on a nucleophilic substitution where the thiol group of the benzimidazole attacks the electrophilic carbon of the chloromethyl group on the pyridine ring. This forms a thioether linkage, creating the core structure of the PPI.

Caption: Mechanism of Proton Pump Inhibitor (PPI) action.

The structural features derived from 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine are thus essential for this elegant, targeted drug action.

Part 2: Intrinsic Reactivity and Direct Mechanistic Potential

While its primary role is as a precursor, the chemical functionalities of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine suggest a potential for direct biological activity through similar mechanisms of covalent interaction.

The Chloromethyl Group as a Covalent "Warhead"

The chloromethyl group is a classic electrophilic pharmacophore, or "warhead," capable of reacting with nucleophilic residues on biomolecules. [7]This reactivity is the basis for many covalent inhibitors, which offer advantages of high potency and prolonged duration of action. [8][9] The mechanism involves a nucleophilic aromatic substitution (SNAr) or related substitution reaction where a nucleophilic amino acid side chain, typically the thiol group of cysteine or the imidazole of histidine, attacks the carbon of the chloromethyl group, displacing the chloride ion. [8][10]

Functional Group	Reactivity Profile	Potential Biological Interaction
2-(Chloromethyl)	Electrophilic; susceptible to nucleophilic attack.	Forms covalent bonds with nucleophilic residues (Cys, His) in enzyme active sites or allosteric pockets, leading to irreversible or slowly reversible inhibition. [7][8]
4-Chloro	Activates the pyridine ring towards nucleophilic substitution.	Can itself be a site for covalent modification, particularly in enzyme-catalyzed reactions that stabilize a positive charge on the pyridine nitrogen. [10]

| 5-(Benzyloxy) | Bulky, lipophilic group. | Influences pharmacokinetics (e.g., membrane permeability) and can provide key binding interactions (e.g., hydrophobic, pi-stacking) within a target protein's binding pocket. |

Potential as a Quiescent Affinity Label

Compounds like 4-halopyridines can act as "quiescent affinity labels." [10]In the bulk physiological environment (pH ~7.4), they are relatively unreactive. However, upon binding to a target protein, the local microenvironment of the binding pocket can catalyze their reactivity. [10]For instance, interaction with an acidic residue like aspartate could protonate the pyridine nitrogen, dramatically increasing the electrophilicity of the ring and its substituents, thereby 'switching on' its ability to form a covalent bond with a nearby nucleophile. [10]Given its structure, 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine could hypothetically engage in such a targeted mechanism.

Documented Activities of Related Pyridine Compounds

While specific, extensive mechanistic studies on 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine are limited, research on related chloromethylpyridine and substituted pyridine compounds substantiates their potential for bioactivity:

• Antimicrobial/Antiparasitic Activity: Various substituted pyridine derivatives have demonstrated significant antimicrobial and antiparasitic properties. [1][11]A study noted that 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine showed efficacy against Trypanosoma brucei rhodesiense, reducing the parasite load in treated samples. [1]* Enzyme Inhibition: Pyridine-based molecules are known to inhibit a wide range of clinically important enzymes. [12]One report indicates that the title compound significantly inhibited COX-2 enzyme activity in a dose-dependent manner, suggesting potential anti-inflammatory applications. [1]

Part 3: Experimental Protocols for Mechanistic Investigation

To validate the hypothesized mechanisms of action, several key experimental workflows can be employed.

Protocol: Assessing Covalent Modification via Mass Spectrometry

This protocol is designed to determine if the compound covalently modifies a target protein.

Objective: To detect a mass shift in a target protein corresponding to the addition of the compound's mass minus the mass of the leaving group (HCl).

Methodology:

• Protein Incubation:

  • Incubate the purified target protein (e.g., a cysteine-containing enzyme like a protease or kinase) with a 5- to 10-fold molar excess of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine in a suitable buffer (e.g., 50 mM HEPES, pH 7.5) for varying time points (e.g., 0, 15, 60, 120 minutes) at 37°C.

  • Include a negative control with vehicle (e.g., DMSO) only.

• Sample Preparation:

  • Quench the reaction by adding 2x Laemmli sample buffer and boiling for 5 minutes.

  • Separate the protein using SDS-PAGE.

• Mass Spectrometry Analysis (Intact Protein):

  • For intact mass analysis, desalt the incubated protein sample using a C4 ZipTip.

  • Analyze the sample via Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI-MS).

  • Look for a mass increase of ~232.06 Da (Mass of C13H11ClNO).

• Mass Spectrometry Analysis (Peptide Mapping):

  • Excise the protein band from the SDS-PAGE gel.

  • Perform in-gel digestion with trypsin.

  • Analyze the resulting peptides by LC-MS/MS. [13] * Search the MS/MS data against the protein's sequence to identify the specific peptide—and thus the specific amino acid residue—that has been modified.

Protocol: Enzyme Inhibition Assay

This protocol determines if the compound inhibits the activity of a target enzyme and whether the inhibition is time-dependent, a hallmark of covalent inhibitors.

Objective: To measure the IC50 and assess the time-dependency of enzyme inhibition.

Methodology:

• Assay Setup:

  • Prepare a series of dilutions of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

  • In a 96-well plate, pre-incubate the target enzyme with each concentration of the inhibitor for different lengths of time (e.g., 0, 30, 60 minutes).

• Initiate Reaction:

  • Add the enzyme's specific substrate to initiate the reaction.

• Detection:

  • Measure the rate of product formation using a suitable detection method (e.g., fluorescence, absorbance) on a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration at each pre-incubation time point.

  • Plot the data to determine the IC50 value. A leftward shift in the IC50 curve with increasing pre-incubation time is indicative of time-dependent, irreversible inhibition.

Conclusion

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine stands as a testament to the power of rational drug design. While its primary identity is that of a synthetic intermediate, its true "mechanism of action" is expressed through the final PPI drugs it helps create. Its structure is a carefully orchestrated assembly of functional groups designed to facilitate a precise, targeted, and irreversible inhibition of the gastric proton pump. Furthermore, its inherent chemical reactivity, centered on the electrophilic chloromethyl warhead, suggests a broader potential for covalent interactions with other biological targets. For researchers, this compound serves not only as a tool for synthesizing established drugs but also as a model for developing novel covalent inhibitors that can offer potent and lasting therapeutic effects.

References

• MDPI. Pyridine Compounds with Antimicrobial and Antiviral Activities. Available from: [Link]

• Google Patents. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates.

• PubMed. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. Available from: [Link]

• Wikipedia. Thiophene. Available from: [Link]

• PubChem. 2-(Benzyloxy)-5-(4-chloro-2-vinylphenyl)pyridine. Available from: [Link]

• ResearchGate. Role of pyridines as enzyme inhibitors in medicinal chemistry. Available from: [Link]

• Google Patents. EP0899268A2 - Process for the preparation of omeprazole and intermediate compounds.

• PubMed Central. Key advances in the development of reversible covalent inhibitors. Available from: [Link]

• PubMed Central. The Chemically Elegant Proton Pump Inhibitors. Available from: [Link]

• PubMed Central. Enzymatic pyridine aromatization during thiopeptide biosynthesis. Available from: [Link]

• PubMed Central. Selective Covalent Protein Modification by 4-Halopyridines Through Catalysis. Available from: [Link]

• RSC Publishing. Pyridine: the scaffolds with significant clinical diversity. Available from: [Link]

• PubMed Central. Pharmacology of Proton Pump Inhibitors. Available from: [Link]

• SciSpace. Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review. Available from: [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Available from: [Link]

• Google Patents. WO1997029103A2 - Synthesis of omeprazole-type pyridine derivatives and intermediates thereof.

• Late-stage trifluoromethylthiolation of benzylic C-H bonds. Available from: [Link]

• Patent 0103553. Intermediates for the preparation of omeprazole. Available from: [Link]

• PubMed Central. Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1. Available from: [Link]

• MDPI. Suzetrigine, a NaV1.8 Inhibitor as a Novel Approach for Pain Therapy—A Medicinal and Chemical Drug Profile. Available from: [Link]

• YouTube. Mechanism of Action Proton Pumps Inhibitors. Available from: [https://www.youtube.com/watch?v=k24aCe TjA]([Link] TjA)

• YouTube. Targeted covalent inhibitors with an emphasis on reversible covalent inhibition. Available from: [Link]

• PubMed Central. Current status of acid pump antagonists (reversible PPIs). Available from: [Link]

• ResearchGate. (PDF) Covalent Inhibition in Drug Discovery. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 4. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Intermediates for the preparation of omeprazole - Patent 0103553 [data.epo.org]
• 7. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]
• 8. Key advances in the development of reversible covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. Selective Covalent Protein Modification by 4-Halopyridines Through Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine in organic solvents

An In-Depth Technical Guide to the Solubility of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a key heterocyclic building block in medicinal chemistry and materials science, valued for its dual reactivity and versatile substitution patterns.[1] A comprehensive understanding of its solubility in various organic solvents is fundamental for reaction optimization, purification, formulation, and biological screening. This guide provides a detailed analysis of the molecule's structural attributes to predict its solubility profile, a robust experimental protocol for quantitative determination, and essential safety considerations for handling this reactive compound. While precise quantitative solubility data is not extensively published, this document equips researchers with the theoretical framework and practical methodology to confidently assess its solubility in their own laboratory settings.

Physicochemical Profile and Structural Analysis

A molecule's solubility is dictated by its physicochemical properties. The structure of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine offers several key features that govern its interaction with different solvent classes.

Property	Value	Source(s)
IUPAC Name	5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine	N/A
CAS Number	62811-98-7	[1]
Molecular Formula	C₁₃H₁₁Cl₂NO	[1]
Molecular Weight	268.14 g/mol	[2]
Appearance	Solid (predicted)	N/A
Melting Point	82-84 °C	[1]

Structural Features Influencing Solubility:

• Pyridine Ring: A weakly basic, aromatic heterocycle. The nitrogen atom's lone pair is not delocalized into the aromatic system, making it available for protonation in acidic media and for hydrogen bonding with protic solvents.[3] The pyridine ring itself imparts a degree of polarity.

• Benzyloxy Group (-OCH₂Ph): This large, nonpolar benzyl moiety significantly increases the molecule's lipophilicity and van der Waals interactions. This feature strongly suggests a preference for nonpolar or moderately polar aprotic solvents.[1]

• Chloro Substituents (-Cl): The two chlorine atoms are electronegative, creating dipole moments within the molecule. However, their contribution to overall polarity is moderate.

• Chloromethyl Group (-CH₂Cl): A reactive alkylating group that is primarily nonpolar but contains a polar C-Cl bond.[4] This group is susceptible to nucleophilic substitution, a critical consideration when selecting protic solvents like alcohols or water for solubility studies.

Theoretical Framework and Predicted Solubility Profile

The principle of "like dissolves like" provides a strong predictive foundation for solubility.[5] Given the predominantly large, nonpolar surface area from the benzyloxy group, 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is expected to exhibit favorable solubility in solvents that can engage in van der Waals forces and dipole-dipole interactions, while showing limited affinity for highly polar, hydrogen-bonding solvents.

Predicted Solubility Behavior:

• High Solubility: Expected in chlorinated solvents (e.g., dichloromethane, chloroform) and aromatic hydrocarbons (e.g., toluene). Synthesis procedures frequently employ dichloromethane or chloroform, confirming high solubility.[1]

• Good to Moderate Solubility: Expected in polar aprotic solvents such as ethers (diethyl ether, THF), esters (ethyl acetate), and ketones (acetone). These solvents can engage in dipole-dipole interactions without the risk of reacting with the chloromethyl group.

• Limited to Low Solubility: Expected in polar protic solvents like alcohols (methanol, ethanol). While the pyridine nitrogen can act as a hydrogen bond acceptor, the large nonpolar structure is dominant. Furthermore, these solvents pose a risk of solvolysis at the reactive chloromethyl site, especially at elevated temperatures.

• Poor to Insoluble: Expected in water. The molecule's high lipophilicity and lack of significant hydrogen bond donating capability would lead to very poor aqueous solubility.[6]

The following diagram illustrates the key molecular interactions that govern the solubility of the target compound.

Caption: Key structural features and their influence on intermolecular forces, leading to a predicted solubility profile.

Experimental Protocol for Quantitative Solubility Determination

The "shake-flask" method is the gold standard for determining thermodynamic equilibrium solubility.[7][8] The following protocol is adapted for 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, with a strong emphasis on safety due to the compound's reactive nature.

3.1. Safety & Handling Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[9][10]

• Ventilation: Conduct all operations within a certified chemical fume hood to avoid inhalation of dust or vapors.[9]

• Reactivity: The chloromethyl group is a potential alkylating agent. Avoid contact with skin and eyes.[4][10] The compound may be harmful if swallowed.[10]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials like strong oxidizing agents.[11]

3.2. Materials & Equipment

• 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

• Selected organic solvents (analytical grade or higher)

• Analytical balance (±0.1 mg)

• Glass vials with PTFE-lined screw caps

• Orbital shaker or vortex mixer with temperature control

• Centrifuge

• Syringes and 0.22 µm PTFE syringe filters

• Calibrated volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

3.3. Experimental Workflow

The following diagram outlines the step-by-step process for the shake-flask solubility determination.

Caption: Experimental workflow for the shake-flask solubility determination method.

3.4. Detailed Step-by-Step Methodology

• Preparation of Saturated Solution: Add an excess amount of solid 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine to a vial containing a precise volume (e.g., 2.0 mL) of the chosen solvent. "Excess" means undissolved solid should be clearly visible.

• Equilibration: Seal the vials tightly and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient time (typically 24 to 48 hours) to ensure thermodynamic equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the excess solid.

• Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass the solution through a 0.22 µm PTFE syringe filter into a clean vial. This step is crucial to remove any remaining microscopic solid particles.

• Dilution: Accurately dilute a known volume of the filtered solution with the same solvent to bring its concentration into the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method to determine the precise concentration of the compound. A pre-established calibration curve is required for this quantification.

• Calculation: Calculate the solubility (S) in mg/mL or g/100 mL using the measured concentration (C), the dilution factor (DF), and the appropriate unit conversions.

Conclusion

While published quantitative data is scarce, a thorough analysis of the molecular structure of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine allows for a reliable prediction of its solubility profile. It is anticipated to be highly soluble in aprotic, nonpolar to moderately polar organic solvents and poorly soluble in highly polar, protic solvents like water. For drug development and process chemistry applications requiring precise data, the detailed shake-flask protocol provided in this guide offers a field-proven, self-validating system for its determination. Adherence to the outlined safety precautions is paramount when handling this reactive and valuable synthetic intermediate.

References

• Chemeurope.com. Pyridine. Available at: [Link]

• Pipzine Chemicals. 4-Benzylpyridine. Available at: [Link]

• A. Jouyban. Experimental and Computational Methods Pertaining to Drug Solubility. InTech, 2012. Available at: [Link]

• S. K. Yalkowsky, Y. He.

• Chemistry LibreTexts. Predicting Solubility. Available at: [Link]

• Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]

• ACS Publications. Prediction of Aqueous Solubility of Organic Compounds Based on a 3D Structure Representation. Journal of Chemical Information and Modeling. Available at: [Link]

• PharmaTutor. Solubility Determination in Drug Discovery and Development. Available at: [Link]

• Wikipedia. Thiophene. Available at: [Link]

• YouTube. Solubility of Organic Compounds. Available at: [Link]

• Khan Academy. Solubility of organic compounds. Available at: [Link]

• Google Patents. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates.
• Google Patents. US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions.

• Wikipedia. Pyridine. Available at: [Link]

• PubChem. 5-Chloro-2-(chloromethyl)pyridine hydrochloride. Available at: [Link]

• Pipzine Chemicals. 5-(Chloromethyl)-2-(trifluoromethyl)pyridine. Available at: [Link]

Sources

• 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 2. 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine|BLD Pharm [bldpharm.com]
• 3. Pyridine [chemeurope.com]
• 4. solubility experimental methods.pptx [slideshare.net]
• 5. Khan Academy [khanacademy.org]
• 6. 4-Benzylpyridine | Properties, Applications & Safety Data | Buy High Purity 4-Benzylpyridine from Leading China Manufacturer [pipzine-chem.com]
• 7. researchgate.net [researchgate.net]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. fishersci.com [fishersci.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. tcichemicals.com [tcichemicals.com]

Protocols & Analytical Methods

An Application Guide for the Regioselective Synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

Introduction

Substituted pyridines are foundational scaffolds in modern medicinal chemistry and materials science, prized for their ability to engage in specific biological interactions and serve as versatile synthetic intermediates.[1] Among these, 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine stands out as a highly functionalized building block. The unique arrangement of its substituents—a protective benzyloxy group, a reactive chloromethyl handle for nucleophilic substitution, and a chloro-substituent that can participate in cross-coupling reactions—makes it an invaluable precursor for the synthesis of complex molecular architectures.

This technical guide provides a comprehensive, field-proven protocol for the multi-step synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, starting from the readily available precursor, 5-(benzyloxy)-2-methylpyridine. The narrative emphasizes the chemical principles and strategic decisions behind each transformation, offering researchers a robust and reproducible methodology.

Target Molecule Profile:

Property	Value
IUPAC Name	5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine
CAS Number	62811-98-7[2][3]
Molecular Formula	C₁₃H₁₁Cl₂NO[2][3]
Molecular Weight	268.14 g/mol
Melting Point	82-84 °C[2]

Overall Synthetic Strategy

The synthesis is designed as a four-step sequence that leverages the chemistry of pyridine N-oxides to achieve the desired regioselectivity. The N-oxide intermediate is crucial as it electronically modifies the pyridine ring, enabling selective functionalization at the C4 and C2 positions, which would be challenging to achieve directly.[4]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 3. 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine|BLD Pharm [bldpharm.com]
• 4. arkat-usa.org [arkat-usa.org]

Navigating the Synthetic Potential of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine: A Guide to Regioselective Nucleophilic Substitution

Introduction: A Versatile Bifunctional Pyridine Scaffold

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a highly functionalized heterocyclic compound that serves as a valuable intermediate in the synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials science.[1] Its structure is distinguished by two distinct electrophilic centers amenable to nucleophilic substitution: a benzylic-type chloride at the 2-methyl position and an activated aryl chloride at the 4-position of the pyridine ring. This dual reactivity presents both a challenge and a significant opportunity for synthetic chemists, enabling the selective introduction of a wide range of functional groups to build molecular diversity.[2]

The key to unlocking the synthetic potential of this molecule lies in understanding and controlling the regioselectivity of nucleophilic attack. The 2-(chloromethyl) group is susceptible to classic SN2 reactions, while the 4-chloro position, activated by the electron-withdrawing effect of the pyridine nitrogen, is prone to nucleophilic aromatic substitution (SNAr).[2] This guide provides a comprehensive overview of the principles governing these competing pathways, offering detailed, field-tested protocols for the selective functionalization of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine with various nucleophiles.

Understanding the Dueling Electrophilic Sites: A Mechanistic Perspective

The divergent reactivity of the two chloro-substituents can be rationalized by considering the distinct mechanisms of SN2 and SNAr reactions. This understanding is paramount for designing experiments that favor one pathway over the other.

The 2-(Chloromethyl) Position: A Target for SN2 Displacement

The chloromethyl group at the C2 position behaves as a benzylic-like halide. Nucleophilic attack at this sp³-hybridized carbon proceeds via a concerted, one-step SN2 mechanism.[3]

Key Factors Influencing SN2 Reactivity:

• Nucleophile Strength and Hardness: Softer, less basic nucleophiles, such as thiolates and secondary amines, generally favor SN2 reactions.[2]

• Steric Hindrance: The transition state of an SN2 reaction is sensitive to steric bulk. Less hindered nucleophiles will react more readily at this site.

• Solvent Effects: Polar aprotic solvents like DMF, DMSO, and acetonitrile are ideal for SN2 reactions as they solvate the cation of the nucleophile's salt, leaving the anion more nucleophilic.

• Temperature: SN2 reactions are often favored at lower temperatures, which can help to suppress the competing, and often higher activation energy, SNAr pathway. This represents a form of kinetic control .[4]

The 4-Chloro Position: An Electron-Deficient Site for SNAr

The chlorine atom at the C4 position is attached to an sp²-hybridized carbon within the electron-deficient pyridine ring. Nucleophilic substitution at this position occurs via a two-step addition-elimination mechanism, known as SNAr.[2] The reaction proceeds through a resonance-stabilized anionic intermediate called a Meisenheimer complex.

Key Factors Influencing SNAr Reactivity:

• Nucleophile Strength and Basicity: Stronger, more basic nucleophiles, such as alkoxides and primary amines, are typically required to initiate the attack on the electron-deficient aromatic ring.

• Leaving Group Ability: The rate of SNAr is dependent on the ability of the leaving group to depart from the Meisenheimer complex.

• Solvent Effects: Polar aprotic solvents are also suitable for SNAr reactions.

• Temperature: SNAr reactions often require higher temperatures to overcome the initial energy barrier of disrupting the aromaticity of the pyridine ring. Reactions driven to completion at elevated temperatures are more likely to yield the more stable product, indicative of thermodynamic control .[5]

Visualizing the Competing Reaction Pathways

The choice of nucleophile and reaction conditions dictates the outcome of the reaction with 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Figure 1: A diagram illustrating the competing SN2 and SNAr pathways for the nucleophilic substitution of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Experimental Protocols: A Practical Guide

The following protocols are designed to provide a starting point for the selective functionalization of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine. Researchers should note that optimization of reaction times, temperatures, and stoichiometry may be necessary for specific substrates.

Protocol 1: Selective SN2 Substitution at the 2-(Chloromethyl) Position with a Thiol

This protocol describes a general procedure for the selective reaction of a thiol at the benzylic-like chloride, a reaction favored under kinetic control. This method is adapted from established procedures for similar 2-(chloromethyl)pyridine systems.[2]

Reaction Scheme:

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity (1 mmol scale)	Molar Equivalents
5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine	62811-98-7	268.14	268 mg	1.0
Thiophenol (example nucleophile)	108-98-5	110.18	121 mg (0.11 mL)	1.1
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	207 mg	1.5
Anhydrous N,N-Dimethylformamide (DMF)	68-12-2	73.09	2.0 mL	-
Diethyl Ether	60-29-7	74.12	As needed	-
Water	7732-18-5	18.02	As needed	-
Brine (saturated aq. NaCl)	-	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	-

Procedure:

• To a stirred suspension of potassium carbonate (1.5 eq) in anhydrous DMF (2.0 mL) in a round-bottom flask, add the thiol (e.g., thiophenol, 1.1 eq) at room temperature.

• Stir the mixture for 15 minutes to facilitate the formation of the thiolate anion.

• Add a solution of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine (1.0 eq) in anhydrous DMF (1.0 mL) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, pour the reaction mixture into water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with water (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired 2-(arylthiomethyl)pyridine derivative.

Self-Validation: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the chloromethyl singlet (typically around δ 4.6-4.8 ppm in ¹H NMR) and the appearance of a new singlet for the -CH₂-S- group at a slightly upfield position, along with the characteristic signals for the introduced aryl/alkyl group, will confirm the successful substitution.[1]

Protocol 2: Selective SNAr Substitution at the 4-Chloro Position with an Alkoxide

This protocol outlines a general method for the selective substitution at the 4-position with an alkoxide, a reaction that often requires more forcing conditions, suggesting thermodynamic control. This procedure is based on established methods for SNAr reactions on activated chloropyridines.

Reaction Scheme:

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity (1 mmol scale)	Molar Equivalents
5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine	62811-98-7	268.14	268 mg	1.0
Sodium Methoxide (NaOMe)	124-41-4	54.02	81 mg	1.5
Anhydrous Methanol (MeOH)	67-56-1	32.04	2.5 mL	-
Saturated Aqueous Ammonium Chloride (NH₄Cl)	12125-02-9	53.49	As needed	-
Ethyl Acetate	141-78-6	88.11	As needed	-
Brine (saturated aq. NaCl)	-	-	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	As needed	-

Procedure:

• To a solution of sodium methoxide (1.5 eq) in anhydrous methanol (2.5 mL) in a round-bottom flask equipped with a reflux condenser, add 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine (1.0 eq).

• Heat the reaction mixture to reflux (approximately 65°C) and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, carefully neutralize the reaction mixture with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 4-alkoxy-2-(chloromethyl)pyridine derivative.

Self-Validation: Successful substitution at the 4-position can be confirmed by the disappearance of the aromatic proton signal adjacent to the chlorine and the appearance of a new signal corresponding to the methoxy group (typically a singlet around δ 3.9-4.1 ppm in ¹H NMR). The chloromethyl singlet should remain intact. High-resolution mass spectrometry will confirm the expected mass of the product.

Workflow for Regioselective Substitution

The following diagram outlines the decision-making process and workflow for achieving regioselective substitution on the target molecule.

Figure 2: A workflow diagram for the regioselective nucleophilic substitution of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Safety and Handling

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine and its derivatives should be handled with appropriate safety precautions in a well-ventilated fume hood. As with many chlorinated organic compounds, it is expected to be harmful if swallowed, inhaled, or absorbed through the skin. It may cause irritation to the skin, eyes, and respiratory tract.[6][7]

Personal Protective Equipment (PPE):

• Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.

• When handling the solid, avoid generating dust.

Handling of Reagents:

• Chlorinating agents used in the synthesis of the starting material are corrosive and moisture-sensitive.[8]

• Bases such as sodium methoxide are corrosive and should be handled with care.

• Always quench reactions carefully, especially when reactive reagents are used.

Disposal:

• Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a powerful synthetic intermediate whose utility is maximized through the strategic control of nucleophilic substitution reactions. By understanding the underlying principles of SN2 and SNAr mechanisms and carefully selecting nucleophiles and reaction conditions, chemists can achieve high regioselectivity, targeting either the 2-(chloromethyl) or the 4-chloro position. The protocols and guidelines presented here offer a solid foundation for researchers to explore the diverse synthetic possibilities of this versatile building block, paving the way for the discovery and development of novel chemical entities.

References

• U.S. Patent 5,329,011A, "Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates," issued July 12, 1994. [URL: https://patents.google.
• BenchChem, "5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7," accessed January 26, 2026. [URL: https://www.benchchem.com/product/bld-210331]
• BenchChem, "Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine," accessed January 26, 2026. [URL: https://www.benchchem.com/application-notes/4-chloromethyl-2-fluoropyridine-nucleophilic-substitution-reactions]
• BLDpharm, "62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine," accessed January 26, 2026. [URL: https://www.bldpharm.com/products/62811-98-7.html]
• MDPI, "Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor," published August 14, 2022. [URL: https://www.mdpi.com/1422-0067/23/16/9158]
• Chemistry LibreTexts, "14.3: Kinetic vs. Thermodynamic Control of Reactions," updated March 17, 2024. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/14%3A_Conjugated_Pi_Systems_and_Pericyclic_Reactions/14.03%3A_Kinetic_vs._Thermodynamic_Control_of_Reactions]
• Google Patents, "CN106432069A - A method for preparation of 2-amino-5-chloro-pyridine," published February 22, 2017. [URL: https://patents.google.
• QM Magic Class, "Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine," accessed January 26, 2026. [URL: https://www.qmmagicclass.com/dichotomy-in-regioselectivity-of-snar-reactions-with-2-meso2-4-chloropyrimidine/]
• Fisher Scientific, "SAFETY DATA SHEET - 2-Chloro-5-(chloromethyl)pyridine," accessed January 26, 2026. [URL: https://www.fishersci.com/msds?productName=AC388560050]
• TCI Chemicals, "SAFETY DATA SHEET - 2-(Chloromethyl)pyridine Hydrochloride," effective April 30, 2025. [URL: https://www.tcichemicals.com/GB/en/sds/C0822_EN_EU.pdf]
• Google Patents, "US3985759A - Process for preparing 2-amino-5-chloropyridine," issued October 12, 1976. [URL: https://patents.google.
• ResearchGate, "FMO analysis of SNAr selectivity with 2,4-dichloropyridine, revealing...," accessed January 26, 2026. [URL: https://www.researchgate.net/figure/FMO-analysis-of-SNAr-selectivity-with-2-4-dichloropyridine-revealing-orbital-symmetry_fig1_344589201]
• ResearchGate, "Reactions of amine nucleophiles with 5-chloro-2,4,6-trifluoropyrimidine (1)," accessed January 26, 2026. [URL: https://www.researchgate.net/figure/Reactions-of-amine-nucleophiles-with-5-chloro-2-4-6-trifluoropyrimidine-1_tbl1_222047817]
• National Institutes of Health, "Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?," published April 1, 2013. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3612470/]
• Google Patents, "CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride," published November 25, 2015. [URL: https://patents.google.
• Apollo Scientific, "2-Chloro-5-(chloromethyl)pyridine - Safety Data Sheet," issued September 16, 2022. [URL: https://www.apolloscientific.co.uk/msds/OR11306_msds.pdf]
• Master Organic Chemistry, "Thermodynamic vs Kinetic Products," published February 9, 2012. [URL: https://www.masterorganicchemistry.com/2012/02/09/thermodynamic-vs-kinetic-products/]
• Beilstein Journals, "Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles," published June 29, 2006. [URL: https://www.beilstein-journals.org/bjoc/articles/2/14]
• Google Patents, "CN103724261A - Novel industrial production method for hydroxychloroquine sulfate," published April 16, 2014. [URL: https://patents.google.
• YouTube, "Kinetic vs Thermodynamic Control--Conjugated Systems," published October 27, 2020. [URL: https://www.youtube.
• Google Patents, "US4612377A - Preparation of 2-chloro-5-methylpyridine," issued September 16, 1986. [URL: https://patents.google.
• YouTube, "differences between SNAr & SN2 reactions," published February 2, 2020. [URL: https://www.youtube.
• Der Pharma Chemica, "Chemical modification of 4-chloromethyl styrene polymers with oximes containing pyridine groups," published 2016. [URL: https://www.derpharmachemica.com/pharma-chemica/chemical-modification-of-4-chloromethyl-styrene-polymers-with-oximes-containing-pyridine-groups.pdf]
• Jubilant Ingrevia, "2-chloro-5-trifluoromethylpyridine Safety Data Sheet," accessed January 26, 2026. [URL: https://www.jubilantingrevia.com/upload/files/2-chloro-5-trifluoromethylpyridine-sds.pdf]
• National Institutes of Health, "An efficient synthesis of 4-phenoxy-quinazoline, 2-phenoxy-quinoxaline, and 2-phenoxy-pyridine derivatives using aryne chemistry," published February 1, 2021. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7850020/]
• MDPI, "5-(Benzyloxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl," published September 10, 2010. [URL: https://www.mdpi.com/1422-8599/2010/9/M680]
• Wikipedia, "Thermodynamic and kinetic reaction control," accessed January 26, 2026. [URL: https://en.wikipedia.org/wiki/Thermodynamic_and_kinetic_reaction_control]
• Google Patents, "CN103232389A - Preparation method of 2-chloromethyl-4-methoxyl-3,5-dimethyl pyridine hydrochloride," published August 7, 2013. [URL: https://patents.google.
• Supporting Information, "Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I) Complexes," accessed January 26, 2026. [URL: https://www.chem.tamu.edu/rgroup/gladysz/documents/ja302969f_si_001.pdf]
• ChemicalBook, "2-(Chloromethyl)pyridine hydrochloride(6959-47-3) 13C NMR spectrum," accessed January 26, 2026. [URL: https://www.chemicalbook.com/spectrum/6959-47-3_13cnmr.htm]
• ChemicalBook, "Benzylamine(100-46-9) 1H NMR spectrum," accessed January 26, 2026. [URL: https://www.chemicalbook.com/spectrum/100-46-9_1hnmr.htm]
• Supplementary Information, "N-benzyl-4-chloroaniline (3k)," accessed January 26, 2026. [URL: https://www.rsc.

Sources

• 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]

Application Notes & Protocols: 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine in Medicinal Chemistry

Introduction: A Versatile Scaffold for Drug Discovery

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a highly functionalized heterocyclic compound that has emerged as a pivotal building block in modern medicinal chemistry.[1] Its unique architecture, featuring a pyridine core substituted with three distinct and strategically positioned functional groups, offers exceptional synthetic versatility. The molecule incorporates:

• A benzyloxy group at the 5-position, which serves as a stable protecting group for a hydroxyl functionality, readily removable under specific conditions.

• A chloro group at the 4-position, which can participate in various cross-coupling reactions or nucleophilic substitutions, allowing for further molecular elaboration.

• A highly reactive chloromethyl group at the 2-position, an excellent electrophilic site for facile nucleophilic substitution, making it the primary handle for coupling with other molecular fragments.[2]

This trifecta of reactivity makes 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine an invaluable intermediate, particularly in the synthesis of proton pump inhibitors (PPIs), a class of drugs that profoundly impact the treatment of acid-related gastrointestinal disorders.[3] This guide provides an in-depth exploration of its synthesis, key applications, and detailed protocols for its utilization in drug development workflows.

Physicochemical Properties

A clear understanding of the compound's physical and chemical properties is essential for its effective use in synthesis.

Property	Value	Source
CAS Number	62811-98-7	[1][4]
Molecular Formula	C₁₃H₁₁Cl₂NO	[1][4]
Molecular Weight	268.14 g/mol	[4]
Melting Point	82-84 °C	[1]
Appearance	Solid powder	[2]

General Synthesis Pathway

The synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. While various specific routes exist, a common strategy involves the sequential functionalization of a pyridine precursor.[1][2]

A generalized synthetic approach involves the chlorination of a 5-(benzyloxy)pyridine intermediate, followed by the introduction of the chloromethyl group via reactions with agents like formaldehyde and hydrochloric acid or thionyl chloride.[1][5]

Caption: Generalized synthetic workflow for 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Core Application: Synthesis of Proton Pump Inhibitors (PPIs)

The most prominent application of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is as a key intermediate in the manufacture of proton pump inhibitors (PPIs).[3] PPIs, such as omeprazole and lansoprazole, are mainstays in treating conditions like gastroesophageal reflux disease (GERD) and peptic ulcers.[6] They function by irreversibly inhibiting the gastric H+/K+-ATPase (the proton pump) in the stomach's parietal cells.[7]

The pharmacophore of most PPIs consists of a substituted pyridine ring linked to a benzimidazole moiety via a methylsulfinyl bridge.[6][8] 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine provides the essential substituted pyridine portion of the final drug molecule.

Mechanism of PPI Synthesis: A Logical Workflow

The synthesis leverages the high reactivity of the chloromethyl group for a nucleophilic substitution reaction with a thiol-containing benzimidazole derivative. This is followed by a controlled oxidation to form the critical sulfoxide bridge.

Caption: Workflow for the synthesis of a Proton Pump Inhibitor (PPI) analogue.

Protocol 1: Synthesis of a PPI Analogue (Thioether Intermediate)

This protocol details the nucleophilic substitution reaction to form the thioether linkage, which is the foundational step in constructing the PPI backbone.

Objective: To synthesize the thioether intermediate by coupling 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine with a substituted 2-mercaptobenzimidazole.

Materials:

• 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine (1.0 eq)

• Substituted 2-mercaptobenzimidazole (e.g., 5-methoxy-2-mercaptobenzimidazole) (1.0 eq)

• Base (e.g., Sodium hydroxide, Potassium carbonate) (1.1 eq)

• Solvent (e.g., Ethanol, Acetonitrile, or DMF)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the 2-mercaptobenzimidazole derivative in the chosen solvent.

• Deprotonation: Add the base to the solution and stir for 15-30 minutes at room temperature. This step generates the thiolate anion, which is a potent nucleophile. The success of this step is critical for the subsequent coupling.

• Coupling: Dissolve 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine in a minimal amount of the same solvent and add it dropwise to the reaction mixture. The high reactivity of the chloromethyl group facilitates a clean Sₙ2 reaction.[2]

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solid precipitate (the product) has formed, it can be isolated by filtration. Otherwise, pour the reaction mixture into cold water to precipitate the crude product.

• Purification: Wash the collected solid with water and a cold non-polar solvent (e.g., diethyl ether) to remove impurities. The crude thioether can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to achieve high purity.

Protocol 2: Oxidation to the Active Sulfoxide

This step is crucial as the sulfoxide moiety is essential for the biological activity of PPIs.[9]

Objective: To selectively oxidize the thioether intermediate to the corresponding sulfoxide.

Materials:

• Thioether intermediate from Protocol 1 (1.0 eq)

• Oxidizing agent (e.g., meta-Chloroperoxybenzoic acid (m-CPBA), hydrogen peroxide) (1.0-1.1 eq)

• Solvent (e.g., Dichloromethane (DCM), Chloroform)

Procedure:

• Reaction Setup: Dissolve the thioether intermediate in the chosen solvent (e.g., DCM) in a round-bottom flask and cool the solution in an ice bath (0-5 °C).

• Oxidation: Dissolve the oxidizing agent (e.g., m-CPBA) in the same solvent and add it portion-wise or dropwise to the cooled thioether solution. Causality Note: A controlled, low-temperature addition is critical to prevent over-oxidation to the inactive sulfone byproduct.

• Reaction Monitoring: Stir the reaction at 0-5 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 1-3 hours.

• Quenching: Upon completion, quench the reaction by adding a reducing agent solution, such as aqueous sodium thiosulfate or sodium sulfite, to destroy any excess peroxide.

• Work-up: Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium bicarbonate solution (to remove m-CBA) and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude sulfoxide can be purified by column chromatography on silica gel or by recrystallization.

Broader Synthetic Potential and Future Directions

While its role in PPI synthesis is well-established, the utility of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine extends to other areas of medicinal chemistry.

• Antimicrobial and Anti-inflammatory Agents: Pyridine derivatives are known to exhibit a wide range of biological activities.[1][10] The reactive chloromethyl group on this scaffold allows for the straightforward introduction of various nitrogen and sulfur-containing nucleophiles, enabling the creation of libraries of novel compounds for screening as potential antimicrobial or anti-inflammatory agents.[1]

• Combinatorial Chemistry: As a versatile building block, this compound is an excellent candidate for diversity-oriented synthesis.[11] The two distinct electrophilic sites (the C-2 chloromethyl and C-4 chloro positions) can be addressed with different nucleophiles under varied conditions, allowing for the rapid generation of complex molecular architectures.

The development of more sustainable and efficient synthetic routes, including the use of flow chemistry, will likely expand the accessibility and application of this important intermediate in future drug discovery programs.[12]

References

• Benchchem. (n.d.). 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.
• Google Patents. (1994). US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates.
• Benchchem. (n.d.). 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride.
• Google Patents. (1990). EP0373463A2 - Process for the preparation of 2-chloro-5-chloromethyl pyridine.
• BLDpharm. (n.d.). 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.
• Starkey, J. A. (2014). The Chemically Elegant Proton Pump Inhibitors. American Journal of Pharmaceutical Education, 78(10), 183.
• Ayan, E., et al. (2019). 15N-NMR spectroscopic studies and investigation of spectral data property relationships of proton pump inhibitors. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 391-402.
• ResearchGate. (n.d.). Structure of proton pump inhibitors (PPIs) that contain benzimidazole.
• Google Patents. (2014). CN103539728A - Synthesis method of lansoprazole drug intermediate chloromethyl pyridine derivative.
• PrepChem.com. (n.d.). Synthesis of 5-Benzyloxy-4-chloro-2-(trifluoromethyl)pyrimidine (XXIV).
• Benchchem. (n.d.). 5-(Benzyloxy)pyridine-2-carboxylic acid reaction mechanism and kinetics.
• MDPI. (2021). Pyridine Compounds with Antimicrobial and Antiviral Activities.
• Shin, J. M., & Sachs, G. (2008). Pharmacology of Proton Pump Inhibitors. Current Gastroenterology Reports, 10(6), 528–534.
• Benchchem. (n.d.). Application Notes and Protocols for 5-(Benzyloxy)pyridine-2-carboxylic acid in Pharmaceutical Synthesis.
• Google Patents. (2013). CN103232389A - Preparation method of 2-chloromethyl-4-methoxyl-3,5-dimethyl pyridine hydrochloride.
• Asian Publication Corporation. (2025). A J C A J C.
• MDPI. (2011). Synthesis of Chiral Building Blocks for Use in Drug Discovery.
• Sharma, A., et al. (2022). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 13(10), 1195-1226.

Sources

• 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 2. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]
• 3. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 62811-98-7|5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine|BLD Pharm [bldpharm.com]
• 5. CN103539728A - Synthesis method of lansoprazole drug intermediate chloromethyl pyridine derivative - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacology of Proton Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]
• 9. The Chemically Elegant Proton Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. asianpubs.org [asianpubs.org]

Application and Protocol Guide for the Large-Scale Synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

Introduction: The Strategic Importance of a Key Pharmaceutical Intermediate

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a pivotal molecular building block in the synthesis of numerous active pharmaceutical ingredients (APIs). Its structural features, including a reactive chloromethyl group and a strategically placed benzyloxy substituent on a chlorinated pyridine core, make it an essential precursor for complex molecular architectures. Notably, it is a key intermediate in the manufacturing of Alogliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type 2 diabetes.[1][2] The efficient, scalable, and cost-effective production of this intermediate is therefore of paramount importance to the pharmaceutical industry, directly impacting the accessibility and affordability of critical medications.[3]

This guide provides a comprehensive overview of a robust and scalable synthetic protocol for 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine, designed for an industrial setting. The methodologies presented herein are grounded in established chemical principles and have been structured to ensure high yield, purity, and operational safety.

Reaction Scheme and Mechanistic Rationale

The synthesis of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine can be approached through various synthetic routes. A common strategy involves the sequential functionalization of a pyridine ring. The protocol detailed below follows a logical pathway that begins with the introduction of the benzyloxy group, followed by chlorination and subsequent formation of the chloromethyl group.

A plausible synthetic pathway involves the chlorination of 5-(benzyloxy)pyridine, followed by the introduction of the chloromethyl group through reactions with formaldehyde and hydrochloric acid.[4] The initial step of introducing the benzyloxy group serves to protect the hydroxyl functionality and influence the regioselectivity of subsequent reactions. The chlorination at the 4-position is a critical step, and the final chloromethylation at the 2-position provides the reactive handle necessary for coupling with other molecular fragments in downstream processes.

Industrial-Scale Synthesis Protocol

This protocol is designed for the multi-kilogram scale production of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine. All operations should be conducted in a controlled environment, such as a chemical fume hood or a well-ventilated production bay, with personnel equipped with appropriate personal protective equipment (PPE).[5][6]

Materials and Equipment

Reagents and Solvents	Grade	Equipment
5-Hydroxy-2-methylpyridine	≥98%	Glass-lined reactor with overhead stirrer, temperature control unit, and reflux condenser
Benzyl chloride	≥99%	Addition funnels
Sodium hydroxide	ACS reagent grade	Filtration apparatus (e.g., Nutsche filter)
Toluene	Anhydrous	Vacuum drying oven
N-Chlorosuccinimide (NCS)	≥98%	Inert gas supply (Nitrogen or Argon)
Acetonitrile	Anhydrous	Scrubber for off-gassing
Paraformaldehyde	Reagent grade	pH meter
Thionyl chloride	≥99%	HPLC system with UV detector
Dichloromethane (DCM)	Anhydrous	NMR spectrometer

Step-by-Step Synthesis

Part 1: Synthesis of 5-(Benzyloxy)-2-methylpyridine

• Reactor Setup: Charge the glass-lined reactor with 5-hydroxy-2-methylpyridine and toluene. Begin agitation.

• Base Addition: Prepare a solution of sodium hydroxide in water and add it slowly to the reactor while maintaining the temperature below 25 °C.

• Benzylation: Add benzyl chloride dropwise to the reaction mixture. An exothermic reaction may be observed; maintain the temperature between 40-50 °C.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.[7]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic layer, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Isolation: Remove the solvent under reduced pressure to obtain crude 5-(benzyloxy)-2-methylpyridine, which can be used in the next step without further purification or purified by vacuum distillation.

Part 2: Synthesis of 5-(Benzyloxy)-4-chloro-2-methylpyridine

• Reactor Setup: Charge the reactor with 5-(benzyloxy)-2-methylpyridine and anhydrous acetonitrile under a nitrogen atmosphere.

• Chlorination: Add N-Chlorosuccinimide (NCS) portion-wise to the solution. Control the temperature to prevent runaway reactions.

• Reaction Monitoring: Monitor the reaction by HPLC until the desired level of conversion is achieved.

• Work-up: Quench the reaction with an aqueous solution of sodium bisulfite. Extract the product with a suitable organic solvent like ethyl acetate.

• Isolation and Purification: Wash the combined organic layers with water and brine. Dry over anhydrous sodium sulfate and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield pure 5-(benzyloxy)-4-chloro-2-methylpyridine.

Part 3: Synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

• Chloromethylation Setup: In a separate reactor equipped for handling corrosive reagents, charge anhydrous dichloromethane (DCM) and paraformaldehyde under a nitrogen atmosphere.

• Reagent Addition: Slowly add thionyl chloride to the suspension. This reaction is highly exothermic and releases hazardous gases (SO₂ and HCl), which must be neutralized through a scrubber.[8]

• Formation of the Chloromethylating Agent: Stir the mixture at a controlled temperature until the paraformaldehyde has dissolved.

• Final Reaction: Add the 5-(benzyloxy)-4-chloro-2-methylpyridine from the previous step to the freshly prepared chloromethylating agent. The reaction temperature should be carefully controlled.

• Reaction Monitoring: Monitor the progress of the reaction by HPLC.

• Work-up and Isolation: Upon completion, carefully quench the reaction with ice-water. Separate the organic layer, wash with saturated sodium bicarbonate solution, water, and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Final Product: Concentrate the solution under reduced pressure to yield crude 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine. Purify by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final product with high purity.[4]

Process Optimization and Control

For large-scale production, several parameters must be carefully controlled to ensure reproducibility, high yield, and purity:

• Temperature Control: Each step has an optimal temperature range that must be maintained to minimize side product formation.

• Reagent Addition Rate: Slow and controlled addition of reagents, particularly strong bases, chlorinating agents, and thionyl chloride, is crucial for safety and selectivity.

• Inert Atmosphere: The use of a nitrogen or argon atmosphere is recommended, especially in steps involving anhydrous solvents and moisture-sensitive reagents, to prevent side reactions.[4]

• Process Analytical Technology (PAT): In-line monitoring techniques (e.g., FTIR or Raman spectroscopy) can be implemented for real-time reaction tracking and endpoint determination.

Visual Workflow of the Synthesis

Caption: Overall workflow for the synthesis of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Process Safety and Hazard Analysis

The synthesis of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine involves several hazardous materials and reactions that require strict safety protocols.

• Corrosive and Toxic Reagents: Thionyl chloride and sodium hydroxide are highly corrosive. N-Chlorosuccinimide is an irritant. Benzyl chloride is a lachrymator and potential carcinogen. All handling of these materials should be done in a well-ventilated area with appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5][9]

• Exothermic Reactions: The benzylation and chloromethylation steps can be exothermic. Proper cooling and controlled addition of reagents are essential to prevent thermal runaways.

• Off-Gassing: The reaction of thionyl chloride with paraformaldehyde and any moisture generates toxic gases (HCl and SO₂). The reactor must be vented through a neutralization scrubber.

• Waste Management: Halogenated organic waste must be segregated and disposed of according to environmental regulations.[4] Aqueous waste should be neutralized before disposal.

Analytical Quality Control

To ensure the final product meets the required specifications for pharmaceutical use, a comprehensive set of analytical tests must be performed.

Analytical Method	Purpose	Typical Parameters
HPLC	Purity assessment and quantification of impurities	Reverse-phase C18 column, mobile phase of acetonitrile/water with a suitable buffer, UV detection at an appropriate wavelength (e.g., 254 nm).[4][10]
¹H and ¹³C NMR	Structural confirmation and identification of impurities	Chemical shifts and coupling constants should be consistent with the target structure. Benzyloxy protons are typically observed around δ 4.5–5.0 ppm.[4]
Mass Spectrometry (MS)	Molecular weight confirmation	High-resolution mass spectrometry (HRMS) to confirm the elemental composition.
Melting Point	Identity and purity check	A sharp melting point range is indicative of high purity. The reported melting point is 82-84 °C.[4]
Loss on Drying (LOD)	Determination of residual solvent content	Performed using a vacuum oven at a specified temperature and pressure.

Conclusion

The large-scale synthesis of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a multi-step process that demands careful control over reaction conditions and adherence to stringent safety protocols. The protocol outlined in this guide provides a robust framework for the efficient and safe production of this vital pharmaceutical intermediate. By implementing the described procedures and quality control measures, manufacturers can ensure a reliable supply of high-purity material for the synthesis of life-saving drugs.

References

• Bayer AG. (1994). Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates. US5329011A.
• CN102408339A. (2012). Process for preparing 2-chloro-5-chloromethylpyridine.

• Nanjing Redsun Biochem Co Ltd. (2018). Synthesis method of 2-chloro-5-chloromethyl pyridine. Patsnap. [Link]

• Venugopal, N., et al. (2012). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 67-68, 120-125. [Link]

• Seo, H., et al. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 295-307. [Link]

• CN102408339A. (2011). Preparation method for 2-chloro-5-chloromethyl pyridine. Patsnap. [Link]

• Reilly, J. L. (1999). Preparation of chloromethylpyridine hydrochlorides. US5942625A.

• Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

• Venugopal, N., et al. (2012). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. ResearchGate. [Link]

• CN104151253A. (2014). Synthesis method of Alogliptin intermediate. Patsnap. [Link]

• EP3292112B1. (2019). Process for the preparation of alogliptin.

Sources

• 1. medkoo.com [medkoo.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. US5942625A - Preparation of chloromethylpyridine hydrochlorides - Google Patents [patents.google.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine in the Synthesis of Novel Antiparasitic Agents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridine scaffold is a cornerstone in medicinal chemistry, integral to a multitude of therapeutic agents.[1] Among the vast array of pyridine-based building blocks, 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine stands out as a highly versatile precursor for the development of novel antiparasitic drugs. Its unique substitution pattern, featuring a reactive chloromethyl group at the 2-position, a stabilizing benzyloxy group at the 5-position, and a chloro substituent at the 4-position, offers a strategic platform for the synthesis of complex heterocyclic systems, particularly those based on the benzimidazole pharmacophore. This guide provides an in-depth exploration of the chemical rationale and practical applications of this key intermediate, complete with detailed synthetic protocols, data interpretation, and an overview of the mechanistic basis for the antiparasitic activity of its derivatives.

Introduction: The Significance of Pyridine-Benzimidazole Conjugates in Antiparasitic Drug Discovery

Parasitic diseases remain a significant global health burden, necessitating the continuous development of new and effective therapeutic agents.[2] The benzimidazole moiety is a well-established pharmacophore in antiparasitic medicine, with drugs like albendazole and mebendazole exerting their effect through the inhibition of parasite-specific tubulin polymerization.[3][4] The strategic conjugation of a substituted pyridine ring, such as that derived from 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, to a benzimidazole core can lead to compounds with enhanced efficacy, altered selectivity, and improved pharmacokinetic profiles.[5] The pyridine unit can modulate the physicochemical properties of the molecule, such as solubility and bioavailability, and can also introduce new binding interactions with parasitic targets.[6]

The core synthetic strategy revolves around the nucleophilic substitution reaction between the electrophilic chloromethyl group of the pyridine derivative and a nucleophilic thiol group on a 2-mercaptobenzimidazole scaffold. This reaction provides a robust and efficient method for creating a thioether linkage, forming the foundational structure of a new class of potential antiparasitic agents.

Chemical Properties and Reactivity of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a trifunctionalized pyridine derivative. The reactivity of its key functional groups dictates its synthetic utility:

• 2-(Chloromethyl) group: This is the primary site for nucleophilic attack. The chlorine atom is a good leaving group, and the adjacent pyridine nitrogen enhances the electrophilicity of the methylene carbon, facilitating SN2 reactions.[7]

• 4-Chloro group: This chlorine atom is on the aromatic ring and is less reactive towards nucleophilic substitution than the chloromethyl group. However, it can participate in nucleophilic aromatic substitution (SNAr) reactions under more forcing conditions or with strong nucleophiles.[8] This position offers a secondary site for modification to explore structure-activity relationships (SAR).

• 5-(Benzyloxy) group: This group serves multiple purposes. It acts as a protecting group for the hydroxyl functionality, preventing unwanted side reactions. Its steric and electronic properties can influence the reactivity of the other positions on the pyridine ring. Furthermore, the benzyloxy group can be deprotected in later synthetic steps to introduce a hydroxyl group, which can be a key pharmacophoric feature or a handle for further functionalization.

Synthesis of Antiparasitic Benzimidazole Derivatives: A Step-by-Step Protocol

This section details a representative protocol for the synthesis of a pyridine-benzimidazole conjugate, a potential antiparasitic agent, starting from 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine and a substituted 2-mercaptobenzimidazole.

General Reaction Scheme

The fundamental reaction is a nucleophilic substitution where the sulfur atom of 2-mercaptobenzimidazole attacks the carbon of the chloromethyl group on the pyridine ring, displacing the chloride ion.

Caption: General workflow for the synthesis of pyridine-benzimidazole conjugates.

Detailed Experimental Protocol: Synthesis of 2-(((5-(Benzyloxy)-4-chloropyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole

This protocol provides a method for the synthesis of a model compound. Researchers should adapt this protocol based on the specific substitutions on the benzimidazole ring and optimize conditions as necessary.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Moles (mmol)	Mass (g) or Volume (mL)
5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine	62811-98-7	282.15	10	2.82
2-Mercaptobenzimidazole	583-39-1	150.21	10	1.50
Potassium Carbonate (anhydrous)	584-08-7	138.21	15	2.07
Acetone (anhydrous)	67-64-1	58.08	-	100 mL

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-mercaptobenzimidazole (1.50 g, 10 mmol) and anhydrous acetone (100 mL).

• Stir the suspension at room temperature and add anhydrous potassium carbonate (2.07 g, 15 mmol). The potassium carbonate acts as a base to deprotonate the thiol group of the 2-mercaptobenzimidazole, forming a more nucleophilic thiolate.

• Stir the mixture for 30 minutes at room temperature.

• Add 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine (2.82 g, 10 mmol) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Filter the solid potassium carbonate and potassium chloride byproduct.

• Evaporate the acetone from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure 2-(((5-(Benzyloxy)-4-chloropyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole.

Self-Validation and Characterization:

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the final product.

• Melting Point: A sharp melting point range indicates a high degree of purity.

• Spectroscopic Methods:

  • 1H NMR and 13C NMR: To confirm the chemical structure of the molecule.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound.

  • Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

Mechanism of Action of Benzimidazole-Based Antiparasitic Agents

The primary mechanism of action for many benzimidazole antiparasitics is the disruption of microtubule formation in the parasite.[4]

Caption: Mechanism of action of benzimidazole antiparasitic agents.

Benzimidazoles, including derivatives synthesized from 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, are believed to bind to the β-tubulin subunit of the parasite's microtubules.[9] This binding inhibits the polymerization of tubulin into microtubules, which are essential components of the parasite's cytoskeleton. The disruption of microtubule formation leads to a cascade of downstream effects, including:

• Impaired cellular transport: Microtubules are crucial for the transport of vesicles and organelles within the cell.

• Inhibition of cell division: Microtubules form the mitotic spindle, which is essential for chromosome segregation during cell division.

• Reduced glucose uptake: Disruption of the cytoskeleton can interfere with the parasite's ability to absorb nutrients, leading to energy depletion.[9]

Ultimately, these cellular disruptions lead to the death of the parasite.[2] The selectivity of benzimidazole drugs for parasites over their mammalian hosts is attributed to differences in the β-tubulin protein between parasites and mammals.[8]

Structure-Activity Relationship (SAR) Insights

The biological activity of these pyridine-benzimidazole conjugates can be fine-tuned by modifying the substituents on both the pyridine and benzimidazole rings.

• Substituents on the Benzimidazole Ring: The nature and position of substituents on the benzimidazole ring can significantly impact antiparasitic activity. For example, nitro groups, amino groups, and various heterocyclic moieties have been shown to modulate efficacy against different parasites.[10]

• Modifications of the Pyridine Ring: The 4-chloro and 5-benzyloxy groups on the pyridine ring of the starting material offer opportunities for further chemical modification. The 4-chloro position can be subjected to nucleophilic substitution to introduce different functional groups. The benzyloxy group can be deprotected to reveal a hydroxyl group, which can then be further derivatized. These modifications can influence the compound's interaction with the target protein and its pharmacokinetic properties.

In Vitro Evaluation of Antiparasitic Activity

The synthesized compounds should be evaluated for their in vitro activity against a panel of relevant parasites. Standard assays, such as those measuring parasite growth inhibition, are used to determine the half-maximal inhibitory concentration (IC50).

Table 1: Representative Antiparasitic Activity of Benzimidazole Derivatives

Compound Class	Parasite	IC50 (µM)	Reference Compound	Reference IC50 (µM)
2-(Arylthio)-1H-benzo[d]imidazoles	Leishmania major	0.68 - 45.11	Amphotericin B	~0.1
2-(Trifluoromethyl)-benzimidazoles	Giardia lamblia	< 1	Albendazole	< 1
2-(Trifluoromethyl)-benzimidazoles	Entamoeba histolytica	< 1	Metronidazole	~1-2
1,4-Disubstituted-1,2,3-triazole analogues	Trypanosoma cruzi	0.65 - 3.1	Benznidazole	~3.0

Note: The data in this table is illustrative and represents the range of activities observed for various benzimidazole derivatives against different parasites. Specific activities for compounds derived from 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine would need to be determined experimentally.[9][11][12]

Safety and Handling

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine and its derivatives should be handled with appropriate safety precautions in a well-ventilated chemical fume hood.[3] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine is a valuable and versatile starting material for the synthesis of novel antiparasitic agents. Its trifunctional nature allows for the strategic construction of complex heterocyclic systems, particularly pyridine-benzimidazole conjugates. The protocols and insights provided in this guide offer a solid foundation for researchers to explore the potential of this chemical scaffold in the ongoing search for new and effective treatments for parasitic diseases. Further investigation into the structure-activity relationships and mechanisms of action of derivatives of this compound will be crucial in advancing the development of the next generation of antiparasitic drugs.

References

• State-of-the-art Review on the Antiparasitic Activity of Benzimidazole-based Derivatives: Facing Malaria, Leishmaniasis, and Trypanosomiasis. (n.d.). PubMed Central. Retrieved January 26, 2026, from [Link]

• Dogra, N., & Kumar, P. (2024). Oral Fenbendazole for Cancer Therapy in Humans and Animals. Anticancer Research, 44(1), 1-12. [Link]

• Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates. (1994). Google Patents.

• Boykin, D. W., et al. (2001). Synthesis and antiparasitic evaluation of bis-2,5-[4-guanidinophenyl]thiophenes. Bioorganic & Medicinal Chemistry Letters, 11(13), 1775-1778. [Link]

• Edlind, T. D., et al. (1990). Activities of several benzimidazoles and tubulin inhibitors against Giardia spp. in vitro. Antimicrobial Agents and Chemotherapy, 34(7), 1437-1441. [Link]

• De, S., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Medicinal Chemistry, 13(6), 657-674. [Link]

• In vitro Leishmanicidal and Trypanosomicidal Properties of Imidazole-Containing Azine and Benzoazine Derivatives. (2016). PubMed Central. Retrieved January 26, 2026, from [Link]

• Novel preparation method of albendazole. (2021). Google Patents.

• El Kihel, A., et al. (2016). Novel and Improved Method for the Synthesis of 2-Mercaptobenzimidazole Derivatives. Oriental Journal of Chemistry, 32(4), 2033-2037. [Link]

• Synthesis of Antiprotozoal 2-(4-Alkyloxyphenyl)-Imidazolines and Imidazoles and Their Evaluation on Leishmania mexicana and Trypanosoma cruzi. (2024). MDPI. Retrieved January 26, 2026, from [Link]

• Antiprotozoal activities of benzimidazoles and correlations with β-tubulin sequence. (1998). ResearchGate. Retrieved January 26, 2026, from [Link]

• Abarca, B., et al. (2016). Synthesis and in vitro leishmanicidal activity of novel[2][9]triazolo[1,5-a]pyridine salts. RSC Advances, 6(81), 77893-77903. [Link]

• Juvekar, A. R., et al. (2005). Studies in the synthesis of 2-mercapto-5-methoxybenzimidazole. Indian Journal of Chemistry, 44B, 2585-2587. [Link]

• Al-Abdullah, E. S., et al. (2016). Synthesis, characterization and anticonvulsant evaluation of new derivatives derived from 5-methoxy-2-mercapto benzimidazole. Journal of Chemical and Pharmaceutical Research, 8(8), 56-62. [Link]

• Mechanisms of action in antiparasitic drugs. (2023). EBSCO. Retrieved January 26, 2026, from [Link]

• Synthesis and spectrochemical study of some Albendazole derivatives. (2011). Journal of Chemical and Pharmaceutical Research, 3(6), 984-991. [Link]

• Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. (2022). PubMed Central. Retrieved January 26, 2026, from [Link]

• Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents. (2020). PubMed Central. Retrieved January 26, 2026, from [Link]

• Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals. (n.d.). MSD Veterinary Manual. Retrieved January 26, 2026, from [Link]

• Synthesis and Characterization of Impurities of an Broad- Spectrum Anthelmintic Drug, Albendazole. (2015). International Journal of PharmTech Research, 8(6), 127-134. [Link]

• Synthesis of 5-Benzyloxy-4-chloro-2-(trifluoromethyl)pyrimidine (XXIV). (n.d.). PrepChem.com. Retrieved January 26, 2026, from [Link]

• Anthelmintic Evaluation of Some Novel Synthesized 1, 2, 4-Triazole Moiety Clubbed with Benzimidazole Ring. (2014). International Journal of Pharmaceutical Sciences and Research, 5(9), 3746-3752. [Link]

• 2-mercaptobenzimidazole. (n.d.). Organic Syntheses. Retrieved January 26, 2026, from [Link]

• In vitro Leishmanicidal and Trypanosomicidal Properties of Imidazole-Containing Azine and Benzoazine Derivatives. (2016). Semantic Scholar. Retrieved January 26, 2026, from [Link]

• Benzimidazole-derived tubulin polymerization inhibitors. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• In Vitro and In Silico Evaluations of the Antileishmanial Activities of New Benzimidazole-Triazole Derivatives. (2023). MDPI. Retrieved January 26, 2026, from [Link]

• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023). ResearchGate. Retrieved January 26, 2026, from [Link]

Sources

• 1. In vitro Leishmanicidal and Trypanosomicidal Properties of Imidazole‐Containing Azine and Benzoazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. State-of-the-art Review on the Antiparasitic Activity of Benzimidazole-based Derivatives: Facing Malaria, Leishmaniasis, and Trypanosomiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijhmr.com [ijhmr.com]
• 4. Mechanisms of action in antiparasitic drugs | Health and Medicine | Research Starters | EBSCO Research [ebsco.com]
• 5. e-journals.in [e-journals.in]
• 6. CN108892643B - Novel preparation method of albendazole - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Oral Fenbendazole for Cancer Therapy in Humans and Animals | Anticancer Research [ar.iiarjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Chlorination of 5-(Benzyloxy)pyridine

Welcome to the technical support center for the synthesis and troubleshooting of halogenated pyridine derivatives. This guide is specifically designed for researchers, medicinal chemists, and process development scientists working on the chlorination of 5-(benzyloxy)pyridine. This reaction, while conceptually an electrophilic aromatic substitution, is fraught with potential side reactions that can significantly impact yield, purity, and scalability.

As a Senior Application Scientist, my goal is to provide not just a protocol, but a framework for understanding the underlying chemical principles that govern this transformation. By anticipating and diagnosing common issues, you can refine your experimental design, leading to more robust and reproducible outcomes. This guide is structured as a series of troubleshooting questions and FAQs, reflecting the real-world challenges encountered in the laboratory.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during the chlorination of 5-(benzyloxy)pyridine, offering causative explanations and actionable solutions.

Question 1: My reaction is yielding a complex mixture with low conversion to the desired 2-chloro-5-(benzyloxy)pyridine. What are the likely side products and how can I suppress their formation?

This is the most common issue and typically points to a lack of selectivity. The 5-(benzyloxy)pyridine scaffold has multiple reactive sites, and controlling the reaction conditions is paramount. The primary culprits are over-chlorination, debenzylation, and reactions involving the pyridine nitrogen.

Probable Cause A: Over-chlorination

The benzyloxy group is an activating, ortho-, para-directing group. Once the first chlorine atom is installed at the C2 position, the pyridine ring remains activated and can undergo a second chlorination, typically at the C4 or C6 position, to yield dichloro- or even trichloro-pyridines.

• Mechanism Insight: Electrophilic aromatic substitution on a pyridine ring is generally disfavored due to the electron-withdrawing nature of the nitrogen atom. However, the potent electron-donating effect of the benzyloxy group at the C5 position counteracts this, facilitating chlorination primarily at the ortho-position (C6) and, more significantly, the other ortho-position relative to the activating group (C2). Once 2-chloro-5-(benzyloxy)pyridine is formed, the ring is still sufficiently electron-rich to react further.

• Solutions:

  • Stoichiometry Control: Use a slight sub-stoichiometric amount or a maximum of 1.0 to 1.1 equivalents of the chlorinating agent (e.g., N-Chlorosuccinimide). This ensures the reaction stops, for the most part, after the mono-chlorination.

  • Temperature Management: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at 0 °C or even lower and slowly warm up if necessary. Lower temperatures increase the selectivity for the most activated position.

  • Slow Addition: Add the chlorinating agent portion-wise or as a dilute solution over an extended period. This keeps the instantaneous concentration of the electrophile low, favoring the more rapid mono-chlorination over the slower di-chlorination.

Probable Cause B: Debenzylation

The benzyl ether linkage is labile, particularly under acidic conditions which are often generated or used in chlorination reactions.[1] Cleavage of this group yields 5-hydroxypyridine, which is highly activated and will rapidly polymerize or react with the chlorinating agent to form a complex mixture of chlorinated hydroxy-pyridines.

• Mechanism Insight: The ether oxygen can be protonated by strong acids (like HCl, a byproduct of many chlorination reactions), making the benzylic carbon highly electrophilic and susceptible to nucleophilic attack, leading to cleavage. Some Lewis acid catalysts used for chlorination can also promote this side reaction.[2][3]

• Solutions:

  • Choice of Chlorinating Agent: N-Chlorosuccinimide (NCS) is often preferred as it does not inherently produce a strong acid byproduct. If using agents like sulfuryl chloride (SO₂Cl₂), which can generate HCl, the reaction must be scrupulously anhydrous and may require a non-nucleophilic base to scavenge the acid.

  • Avoid Strong Lewis Acids: Refrain from using strong Lewis acid catalysts like AlCl₃ or FeCl₃ unless absolutely necessary and validated on a small scale.[4]

  • pH Control: If an acidic workup is required, it should be performed at low temperatures and as rapidly as possible.

Probable Cause C: N-Oxide Formation and Subsequent Rearrangement

The lone pair on the pyridine nitrogen is nucleophilic and can react with certain chlorinating agents or oxidants present as impurities. This forms a pyridine N-oxide intermediate.[5][6] The N-oxide dramatically alters the electronic properties of the ring, making the C2 and C4 positions highly susceptible to nucleophilic attack and rearrangement upon reaction with reagents like POCl₃ or SO₂Cl₂.[5] This pathway leads to a different regiochemical outcome and is a common strategy for synthesizing 2-halopyridines, but an undesired side reaction if direct chlorination is the goal.[5][7][8]

• Solutions:

  • Reagent Purity: Ensure the starting materials and solvents are free from oxidizing impurities.

  • Appropriate Reagent Selection: For direct C-H chlorination, avoid conditions known to favor N-oxide formation or reagents designed to react with N-oxides (e.g., POCl₃). Stick to electrophilic chlorinating agents like NCS.

Probable Cause D: Benzylic Chlorination

While less common for electrophilic chlorinations, if the reaction is initiated by UV light or radical initiators, chlorination can occur on the benzylic carbon of the protecting group.[9][10]

• Solutions:

  • Exclude Light: Run the reaction in a flask protected from light (e.g., wrapped in aluminum foil).

  • Control Reagents: Ensure no radical initiators (like AIBN or peroxides) are present.

Visualizing the Competing Pathways

The following diagram illustrates the desired reaction and the major side reactions that can compromise the synthesis.

Caption: Main reaction and potential side pathways.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the chlorination of 5-(benzyloxy)pyridine and why?

The regioselectivity is a result of the competing electronic effects of the ring nitrogen and the benzyloxy substituent.

• Pyridine Ring: As a heterocycle, the pyridine nitrogen is electron-withdrawing by induction, deactivating the ring towards electrophilic attack. If an attack does occur, it directs towards the C3 and C5 positions to avoid placing a positive charge on the electronegative nitrogen atom in the resonance structures of the sigma complex.[11][12][13][14]

• Benzyloxy Group: This is a strong electron-donating group via resonance and is ortho-, para- directing. Relative to its position at C5, the ortho positions are C4 and C6, and the para position is C2.

The powerful activating and directing effect of the benzyloxy group typically overrides the deactivating nature of the pyridine ring. The C2 (para) and C6 (ortho) positions are the most activated. Steric hindrance from the benzyloxy group can disfavor attack at C4. Therefore, the primary product observed is 2-chloro-5-(benzyloxy)pyridine .

Q2: Which chlorinating agents are most suitable, and what are their pros and cons?

The choice of chlorinating agent is critical for success. A comparison of common reagents is provided below.

Reagent	Typical Conditions	Advantages	Disadvantages / Common Side Products
N-Chlorosuccinimide (NCS)	Acetonitrile or DMF, 0 °C to RT	Mild, easy to handle solid. Does not produce HCl, minimizing debenzylation. Good selectivity.	Can be slow. Requires activation with a proton source in some cases.
Sulfuryl Chloride (SO₂Cl₂)	Anhydrous DCM or DCE, 0 °C	Powerful and fast. Inexpensive.	Generates HCl and SO₂, necessitating an acid scavenger and good ventilation. High risk of debenzylation and over-chlorination.[5]
Chlorine Gas (Cl₂)	Chlorinated solvent, often with a Lewis acid catalyst	Inexpensive for large scale.	Difficult to handle. Low selectivity, high risk of over-chlorination.[4] Requires specialized equipment.
Phosphorus Oxychloride (POCl₃)	High temperature (reflux)	Effective for converting the corresponding pyridone or N-oxide to the chloro-derivative.	Not suitable for direct C-H chlorination. Harsh conditions can cause degradation.[5][15]

Q3: How can I effectively monitor the reaction to minimize side products?

Close monitoring is essential.

• Thin Layer Chromatography (TLC): This is the quickest method. Use a suitable solvent system (e.g., 20-30% Ethyl Acetate in Hexanes). The product should have a slightly higher Rf than the starting material. Look for the appearance of new spots which may indicate side products. Stop the reaction as soon as the starting material is consumed to prevent over-chlorination.

• LC-MS: For more precise monitoring, taking aliquots from the reaction mixture and analyzing by LC-MS can provide the exact mass of the product and key byproducts, confirming their identity and relative abundance.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and solving issues with the chlorination reaction.

Caption: A logical workflow for troubleshooting.

Reference Experimental Protocol: Chlorination using NCS

This protocol provides a reliable starting point for the selective mono-chlorination of 5-(benzyloxy)pyridine.

Materials:

• 5-(benzyloxy)pyridine (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.05 eq)

• Acetonitrile (anhydrous, sufficient to make a ~0.2 M solution)

• Argon or Nitrogen supply

• Standard glassware (round-bottom flask, stir bar, condenser/drying tube)

Procedure:

• Setup: To a dry, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 5-(benzyloxy)pyridine.

• Dissolution: Add anhydrous acetonitrile and stir until the starting material is fully dissolved.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: Add N-Chlorosuccinimide (NCS) to the cooled solution in small portions over 15-20 minutes. Ensure the internal temperature does not rise significantly.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm slowly to room temperature.

• Monitoring: Monitor the reaction progress by TLC (e.g., 25% EtOAc/Hexanes) every 30-60 minutes. The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extraction: Dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil/solid by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford pure 2-chloro-5-(benzyloxy)pyridine.

Safety Note: Always perform reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• Benchchem. (n.d.). Technical Support Center: Synthesis of 5-(Benzyloxy)pyridine-2-carboxylic acid.
• Li, B., et al. (2015). Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines. Organic Letters.
• AK Lectures. (n.d.). Electrophilic Substitution of Pyrrole and Pyridine.
• CN102532007A. (n.d.). Method for preparing 2-chloro-5-substituted pyridine. Google Patents.
• US4256894A. (n.d.). Preparation of chlorinated pyridines. Google Patents.
• Kowalski, P., Majka, Z., & Kowalska, T. (1998). Acid-Catalyzed N-Debenzylation of Benzylaminopyridines. Chemistry of Heterocyclic Compounds, 34(6).
• Chem Tube 3D. (2020). Electrophilic aromatic substitution on Pyridine: Reaction mechanism and product selectivity. YouTube.
• JPH06340562A. (n.d.). Side chain chlorination of aromatic compound. Google Patents.
• Ji, H., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Molecules.
• ResearchGate. (2013). What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?.
• ResearchGate. (n.d.). Deoxygenative chlorination of pyridine N-oxide.
• Química Orgánica.org. (n.d.). Electrophilic substitution on pyridine.
• Baran, P. (2012). Pyridine N-Oxides. Baran Group Meeting.
• ACS Fall 2025. (n.d.). Selective chlorination of benzylic C–H bonds and sequential coupling with oxidatively sensitive nucleophiles.
• Quora. (2017). Why does an electrophilic substitution reaction take place in the 3rd position of pyridine?.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US4256894A - Preparation of chlorinated pyridines - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. baranlab.org [baranlab.org]
• 7. CN105669535A - One-step synthesis method of 2-chloropyridine from N-pyridine oxide - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. JPH06340562A - Side chain chlorination of aromatic compound - Google Patents [patents.google.com]
• 10. Selective chlorination of benzylic C–H bonds and sequential coupling with oxidatively sensitive nucleophiles - American Chemical Society [acs.digitellinc.com]
• 11. aklectures.com [aklectures.com]
• 12. youtube.com [youtube.com]
• 13. Electrophilic substitution on pyridine. [quimicaorganica.org]
• 14. quora.com [quora.com]
• 15. researchgate.net [researchgate.net]

Managing temperature control in 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine reactions

A Guide to Managing Temperature Control for Optimal Synthesis

Welcome to the Technical Support Center for reactions involving 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine. As a Senior Application Scientist, I have designed this guide to provide you with in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions. Precise temperature control is paramount for the successful synthesis of this versatile intermediate, directly impacting yield, purity, and safety. This resource is structured to address the specific challenges you may encounter, ensuring your experiments are both successful and safe.

Troubleshooting Guide: Navigating Common Temperature-Related Issues

The synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine typically involves two key transformations where temperature is a critical parameter: the chlorination of the pyridine ring and the conversion of a precursor at the 2-position (e.g., a hydroxymethyl group) to the chloromethyl group. The presence of a heat-sensitive benzyloxy protecting group adds a layer of complexity.

Scenario 1: Low Yield of the Desired Product

A diminished yield is a frequent challenge and can often be traced back to suboptimal temperature management during the reaction.

Observed Problem	Potential Cause	Recommended Action & Rationale
Low conversion of starting material	Reaction temperature is too low.	Gradually increase the reaction temperature in 5-10°C increments. Monitor the reaction progress by TLC or HPLC. Insufficient thermal energy can lead to slow reaction kinetics. For instance, in related chlorination processes, temperatures can range from ambient to over 100°C depending on the reagents.[1]
Significant formation of by-products	Reaction temperature is too high.	Reduce the reaction temperature. High temperatures can promote side reactions, such as over-chlorination of the pyridine ring or degradation of the starting material.[2] For cyclization reactions to form similar chlorinated pyridines, optimal temperatures have been found in the range of 70-80°C to avoid by-products.[3]
Presence of de-benzylated impurities	Excessive temperature leading to cleavage of the benzyloxy group.	Maintain a moderate temperature, ideally below 100°C. Benzyl ethers can be susceptible to cleavage under harsh acidic conditions, which can be exacerbated by high temperatures.[4]

Scenario 2: High Levels of Impurities

The purity of your final product is directly correlated with precise temperature control. The formation of isomers and over-chlorinated species are common temperature-dependent side reactions.

Observed Problem	Potential Cause	Recommended Action & Rationale
Multiple chlorinated species detected	Reaction temperature is too high, leading to over-chlorination.	Lowering the reaction temperature can enhance the selectivity of the chlorination. The formation of multi-chlorinated by-products is a known issue in pyridine chlorination at elevated temperatures.[2]
Isomeric impurities present	Suboptimal temperature affecting regioselectivity.	The position of chlorination on the pyridine ring can be temperature-dependent. A thorough understanding of the reaction mechanism and precise temperature control are necessary to favor the desired isomer.
Polymerization or tar formation	Runaway reaction due to poor heat dissipation.	Ensure efficient stirring and external cooling. The chlorination of heterocyclic compounds can be highly exothermic.[5] A slow, controlled addition of the chlorinating agent at a lower temperature is crucial to prevent thermal runaways.

Frequently Asked Questions (FAQs)

Here, we address common questions regarding temperature management in the synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Q1: What is the optimal temperature range for the chlorination of the pyridine ring?

The optimal temperature for the chlorination of the pyridine ring is a delicate balance. While higher temperatures can increase the reaction rate, they also elevate the risk of forming undesirable over-chlorinated by-products.[2] For related processes, temperatures in the range of 60-110°C have been reported, with an optimal range often being between 70-80°C to maximize yield and purity.[3] It is advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress.

Q2: How does temperature affect the chloromethylation step?

The conversion of a hydroxymethyl group to a chloromethyl group, often using reagents like thionyl chloride (SOCl₂), is typically an exothermic reaction.[6]

• Initiation: The reaction may require gentle heating to initiate, but it's crucial to have a cooling system in place to manage the subsequent exotherm.

• Control: Maintaining a controlled temperature, often between room temperature and 50°C, is vital. Uncontrolled temperature spikes can lead to the formation of impurities and pose a safety hazard.[7]

Q3: Can the benzyloxy protecting group be cleaved during the reaction?

Yes, the benzyloxy group can be sensitive to the reaction conditions, particularly in the presence of strong acids (which can be generated in situ during chlorination) and high temperatures.[4] To minimize the risk of de-benzylation, it is recommended to:

• Keep the reaction temperature as low as feasible while still achieving a reasonable reaction rate.

• Neutralize any excess acid during the work-up phase promptly.

Q4: How can I effectively control the temperature of an exothermic chlorination reaction?

Effective temperature control for exothermic reactions is critical for both safety and product quality.[8]

• Slow Addition: Add the chlorinating agent dropwise or in small portions to the reaction mixture. This allows the heat generated to dissipate gradually.

• Efficient Cooling: Use an ice bath or a cryostat to maintain the desired temperature. Ensure the reaction vessel is adequately submerged and that there is good thermal contact.

• Vigorous Stirring: Maintain constant and efficient stirring to ensure even heat distribution throughout the reaction mixture and prevent localized hot spots.

• Dilution: Conducting the reaction in a suitable solvent can help to absorb and dissipate the heat generated.

Visualizing the Workflow: A Logic Diagram for Troubleshooting

The following diagram illustrates a systematic approach to troubleshooting common issues in the synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, with a focus on temperature-related problems.

Caption: Troubleshooting workflow for temperature-related issues.

Experimental Protocol: Chlorination of 2-Hydroxymethylpyridine Precursor

This protocol provides a general guideline for the chlorination of a 5-(Benzyloxy)-4-chloro-2-(hydroxymethyl)pyridine precursor using thionyl chloride.

Materials:

• 5-(Benzyloxy)-4-chloro-2-(hydroxymethyl)pyridine

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM) or another suitable inert solvent

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask equipped with a reflux condenser and a drying tube

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 5-(Benzyloxy)-4-chloro-2-(hydroxymethyl)pyridine in anhydrous DCM.

• Cooling: Cool the solution to 0°C using an ice bath.

• Reagent Addition: Slowly add thionyl chloride (typically 1.1 to 1.5 equivalents) dropwise to the stirred solution. Caution: The reaction is exothermic. Maintain the temperature below 10°C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC/HPLC analysis indicates the complete consumption of the starting material. Gentle heating (e.g., to 40°C) may be required to drive the reaction to completion, but this should be done with caution.

• Work-up: Carefully quench the reaction by slowly adding it to a cooled saturated sodium bicarbonate solution. Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Caption: Key steps for the chlorination of the hydroxymethyl precursor.

References

Sources

• 1. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2012048502A1 - Process for preparing 2-chloro-5-chloromethylpyridine - Google Patents [patents.google.com]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. icheme.org [icheme.org]
• 6. orgsyn.org [orgsyn.org]
• 7. aria.developpement-durable.gouv.fr [aria.developpement-durable.gouv.fr]
• 8. wjarr.com [wjarr.com]

Technical Support Center: Synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

Welcome to the dedicated technical support resource for the synthesis of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis, with a focus on identifying, characterizing, and mitigating common impurities.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine?

The synthesis is typically a multi-step process that begins with a substituted pyridine N-oxide. The key transformations involve the introduction of the benzyloxy group, followed by chlorination at the 4-position and subsequent chloromethylation at the 2-position. The exact sequence and reagents can vary, influencing the impurity profile. A common route involves the chlorination of 5-(benzyloxy)pyridine followed by the introduction of the chloromethyl group using formaldehyde and hydrochloric acid.[1]

Q2: What are the most critical parameters to control during the synthesis to minimize impurity formation?

Temperature control is paramount, particularly during the chlorination and chloromethylation steps. Reagent stoichiometry, reaction time, and moisture control are also critical. For instance, excessive temperatures or prolonged reaction times during chlorination can lead to over-chlorination or degradation of the starting material. Similarly, the chloromethylation reaction is sensitive to the concentration of formaldehyde and HCl.

Q3: Are there any known genotoxic impurities associated with this synthesis?

Yes, chloromethylpyridines, as a class of compounds, can be potential alkylating agents and may be considered genotoxic.[2][3] It is crucial to have a highly sensitive analytical method to detect and quantify any residual chloromethylated starting materials or by-products. An LC-MS/MS method is often the preferred technique for trace-level analysis of such impurities.[2][3]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis and purification of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Issue 1: Low Yield of the Desired Product

Symptoms:

• The isolated yield is significantly lower than expected.

• TLC or HPLC analysis of the crude product shows a complex mixture of spots/peaks.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Incomplete Reaction	One or more of the synthetic steps did not go to completion.	Monitor the reaction progress closely using TLC or HPLC. Consider extending the reaction time or slightly increasing the temperature if the reaction has stalled. Ensure all reagents are fresh and of high purity.
Side Reactions	Competing side reactions are consuming the starting material or intermediates.	Review the reaction conditions. For example, in the chlorination step, using a milder chlorinating agent or a lower temperature may reduce the formation of by-products.[4] In the chloromethylation step, controlling the stoichiometry of formaldehyde and HCl is crucial to prevent the formation of di-chloromethylated or other by-products.[5]
Product Degradation	The product may be unstable under the reaction or work-up conditions.	Ensure the work-up is performed promptly and at a low temperature. Avoid strongly acidic or basic conditions if possible. The chloromethyl group can be susceptible to hydrolysis.
Purification Losses	Significant loss of product during extraction, crystallization, or chromatography.	Optimize the purification procedure. For extraction, ensure the correct pH to have the product in the organic phase. For crystallization, perform a solvent screen to find the optimal solvent system for high recovery. For chromatography, use a well-chosen stationary and mobile phase to ensure good separation and recovery.[6]

Issue 2: Presence of Unexpected Impurities in the Final Product

Symptoms:

• NMR, HPLC, or GC-MS analysis reveals peaks that do not correspond to the desired product.

• The melting point of the isolated product is broad and lower than the literature value.

Potential Impurities and Their Formation Mechanisms:

Impurity Name	Structure	Formation Mechanism	Prevention & Mitigation
Positional Isomers	Isomers with different substitution patterns on the pyridine ring.	Incomplete regioselectivity during the chlorination or chloromethylation steps. The electronic and steric effects of the substituents direct the position of the incoming electrophile.	Optimize reaction conditions (temperature, catalyst, solvent) to favor the desired isomer. Purification by column chromatography or preparative HPLC is often necessary to separate isomers.[7][8]
Over-chlorinated By-products	e.g., 5-(Benzyloxy)-4-chloro-2,6-di(chloromethyl)pyridine	Occurs if the chloromethylation reaction is not carefully controlled, leading to substitution at other activated positions on the pyridine ring.	Use a stoichiometric amount of the chloromethylating agent and monitor the reaction closely. Lowering the reaction temperature can also help to improve selectivity.
Hydrolysis Product: 5-(Benzyloxy)-4-chloro-2-(hydroxymethyl)pyridine	The chloromethyl group is replaced by a hydroxyl group.	Hydrolysis of the chloromethyl group during aqueous work-up or on silica gel during chromatography.	Use anhydrous solvents and reagents. Minimize contact with water during work-up. Consider using a less protic solvent for chromatography if hydrolysis is a significant issue.
Starting Material/Intermediate Carryover	e.g., 5-Benzyloxypyridine, 5-(Benzyloxy)-4-chloropyridine	Incomplete reactions.	Ensure reactions go to completion by monitoring with an appropriate analytical technique (TLC, HPLC). Optimize the purification process to remove unreacted starting materials.
Benzyl-related Impurities	e.g., Benzyl alcohol, Benzyl chloride	Cleavage of the benzyloxy group under harsh acidic or thermal conditions.	Use milder reaction conditions. Avoid strong acids and high temperatures.

Analytical Characterization and Impurity Profiling

A robust analytical strategy is essential for ensuring the purity and quality of your synthesized 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse technique for assessing purity and quantifying impurities.

Typical HPLC Method Parameters:

Parameter	Recommendation
Column	C18 reverse-phase column (e.g., Hypersil BDS C18, 50 mm x 4.6 mm, 3 µm).[2][3]
Mobile Phase	A gradient of acetonitrile and water (with an optional buffer like ammonium acetate). A typical starting point could be a 70:30 acetonitrile:water mixture.[1]
Flow Rate	1.0 mL/min.[2][3]
Detection	UV at 254 nm.[1]
Column Temperature	25-30 °C.

Workflow for HPLC Analysis:

Caption: HPLC analysis workflow for purity assessment.

Mass Spectrometry (MS)

Coupling HPLC with a mass spectrometer (LC-MS) is invaluable for identifying unknown impurities.

Experimental Protocol: LC-MS for Impurity Identification

• Sample Preparation: Prepare a dilute solution of your sample in the mobile phase (e.g., 10-100 µg/mL).

• Chromatography: Use the HPLC method described above.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically effective for pyridine compounds.

  • Mass Analyzer: A high-resolution mass spectrometer (HRMS) like a TOF or Orbitrap is recommended to obtain accurate mass measurements for molecular formula determination.[1]

  • Data Acquisition: Acquire data in full scan mode to detect all ions. For targeted analysis of known impurities, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity.

• Data Analysis:

  • Extract the mass spectra of the impurity peaks from the chromatogram.

  • Determine the molecular weight of the impurities.

  • Use the accurate mass data to propose possible elemental compositions.

  • If possible, perform MS/MS fragmentation to obtain structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is essential for the structural elucidation of the final product and any isolated impurities.

Key Diagnostic NMR Signals for 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine:

Proton (¹H)	Typical Chemical Shift (δ, ppm)	Multiplicity	Assignment
Pyridine-H	~8.3	s	H-6
Pyridine-H	~7.3	s	H-3
Benzyl-CH₂	~5.2	s	-OCH₂Ph
Chloromethyl-CH₂	~4.7	s	-CH₂Cl
Phenyl-H	~7.4-7.3	m	Phenyl protons

¹³C NMR will show characteristic signals for the pyridine ring carbons, the benzylic and chloromethyl carbons, and the phenyl carbons.

Distinguishing Positional Isomers by NMR:

The coupling patterns and chemical shifts of the pyridine protons are highly dependent on the substitution pattern. 2D NMR techniques like COSY and HMBC can be used to definitively establish the connectivity and confirm the structure of the desired isomer and any isolated isomeric impurities.[9][10]

Purification Strategies

Recrystallization:

If the purity of the crude product is relatively high (>90%), recrystallization can be an effective purification method. A solvent screen should be performed to identify a suitable solvent or solvent pair that provides good solubility at high temperatures and poor solubility at low temperatures. Common solvents to try include isopropanol, ethyl acetate, and mixtures of hexanes and ethyl acetate.

Column Chromatography:

For complex mixtures or to remove closely related impurities, column chromatography is the method of choice.

Protocol for Flash Column Chromatography:

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point. For example, starting with 100% hexanes and gradually increasing the proportion of ethyl acetate.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and load it onto the column. A dry loading technique is often preferred.

• Elution: Elute the column with the mobile phase gradient, collecting fractions.

• Analysis: Analyze the fractions by TLC or HPLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizing the Synthetic and Impurity Pathways:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 7. Tuning Photophysical Properties via Positional Isomerization of the Pyridine Ring in Donor–Acceptor-Structured Aggregation-Induced Emission Luminogens Based on Phenylmethylene Pyridineacetonitrile Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective metal ion recognition via positional isomers: fluorescent chalcone-1,2,3-triazole hybrids for Co(ii) and Cu(ii) detection - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Stability issues of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine in solution

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Technical Support Center: 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

Welcome to the technical support guide for 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine. This document is designed for researchers, scientists, and drug development professionals who utilize this versatile synthetic intermediate. As a key building block in medicinal chemistry, its stability in solution is paramount to achieving reliable and reproducible experimental outcomes.[1] This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions concerning the stability of this compound.

Part 1: Frequently Asked Questions (FAQs) - Core Stability & Handling

This section addresses the most common initial queries regarding the handling and storage of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine to prevent degradation before your experiment even begins.

Q1: What are the primary drivers of instability for this compound in solution?

A: The principal source of instability is the 2-(chloromethyl) group . This functional group is structurally analogous to a benzyl chloride, making it a potent electrophile and highly susceptible to nucleophilic attack. The primary degradation pathway is hydrolysis or solvolysis, where the chloride is displaced by water or other nucleophilic solvents to form the corresponding alcohol or ether adduct. Secondary concerns include potential de-benzylation of the 5-benzyloxy group under strongly acidic conditions and general decomposition at elevated temperatures.

Q2: How should I store the solid compound and its stock solutions?

A: Proper storage is the first line of defense against degradation.

• Solid Form: The compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon), and refrigerated. For long-term storage, temperatures of -20°C are recommended to minimize any potential thermal degradation.[2]

• Solutions: Stock solutions should be prepared in high-purity, anhydrous aprotic solvents (e.g., Dichloromethane, Anhydrous DMF, Acetonitrile). Avoid protic solvents for storage. Solutions should be stored at low temperatures (-20°C) and used as quickly as possible after preparation.[2] It is best practice to conduct periodic purity checks via HPLC on stored solutions to monitor for degradation products.[2]

Q3: I've observed a new spot on my TLC/new peak in my HPLC analysis after leaving my solution on the bench. What is it likely to be?

A: The most probable degradation product is 5-(Benzyloxy)-4-chloro-2-(hydroxymethyl)pyridine , formed from the hydrolysis of the chloromethyl group by atmospheric moisture or residual water in the solvent. This product is more polar and will typically have a lower Rf value on a normal-phase TLC plate and a shorter retention time on a reverse-phase HPLC column compared to the parent compound.

Part 2: Troubleshooting Guide - Common Experimental Issues

This section provides a problem-and-solution framework for stability issues encountered during experimental work.

Issue 1: Rapid Compound Loss in Reactions with Nucleophiles (e.g., Amines, Thiols)

• Q: My reaction yield is consistently low, and I see multiple byproducts. I'm reacting it with an amine in methanol. What's going wrong?

  • Plausible Cause: You are likely experiencing a competitive reaction with your solvent. Methanol is a nucleophile that can react with the highly electrophilic chloromethyl group, forming the methoxymethyl byproduct. This competes directly with your intended amine nucleophile, reducing the yield of your desired product. The stability of compounds in solution is highly dependent on the solvent.[3]

  • Causality & Solution: The chloromethyl group readily undergoes S_N2 reactions.[4] When both your desired nucleophile and a nucleophilic solvent are present, a mixture of products is inevitable.

    • Corrective Action: Change your solvent to a polar aprotic solvent that does not compete in the reaction. Recommended solvents include anhydrous N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF).[4] Ensure all reagents and glassware are scrupulously dried to exclude water, which would cause hydrolysis.

Issue 2: Degradation Observed in Aqueous or pH-Adjusted Media

• Q: My compound degrades during an aqueous workup or when I adjust the pH to be basic. Why?

  • Plausible Cause: The compound is highly susceptible to hydrolysis, a reaction that is significantly accelerated by changes in pH.

  • Causality & Solution: Water acts as a weak nucleophile, hydrolyzing the chloromethyl group to the corresponding alcohol. This hydrolysis is often catalyzed by both acid and, more significantly, base. Studies on similar compounds show that decomposition rates increase rapidly as the pH rises above neutral.[5] For many organic compounds, an increase of one pH unit can increase the hydrolysis rate by a factor of 10.[6]

    • Corrective Action:

      • Minimize Contact Time: Perform aqueous extractions quickly and at low temperatures (e.g., using an ice bath).

      • Avoid Strong Bases: If a base is needed for neutralization, use a mild, non-nucleophilic base like sodium bicarbonate and add it slowly at 0°C. Avoid strong bases like NaOH or KOH if possible.

      • pH Control: The optimal pH range for stability in aqueous media is generally acidic (pH 4-6), where the rate of spontaneous hydrolysis is minimized.[7]

      • Immediate Extraction: After neutralization, immediately extract the product into a non-polar organic solvent (e.g., ethyl acetate, dichloromethane) to remove it from the aqueous phase.

Issue 3: Potential Instability at Elevated Temperatures

• Q: I need to run my reaction at reflux in chloroform (61°C) or toluene (110°C). Should I be concerned about thermal decomposition?

  • Plausible Cause: While the molecule is reasonably stable at moderate temperatures, prolonged exposure to high heat can lead to decomposition.

  • Causality & Solution: Thermal decomposition pathways can be complex. While specific data for this molecule is limited, related heterocyclic compounds can undergo decomposition at temperatures above 190°C.[8] Synthetic procedures for similar structures often use reflux conditions in solvents like dichloromethane or chloroform without significant issue, but higher temperatures for extended periods (>8 hours) may increase the risk of byproduct formation.[1]

    • Corrective Action:

      • Monitor Progress: Run a small-scale trial and monitor the reaction closely by TLC or HPLC to see if any new, unidentified spots/peaks appear over time.

      • Use the Lowest Effective Temperature: Determine the minimum temperature required for your reaction to proceed at a reasonable rate.

      • Inert Atmosphere: Always run heated reactions under an inert atmosphere (N₂ or Ar) to prevent oxidation, which can be accelerated at higher temperatures.

Part 3: Analytical & Preventative Protocols

Proactive monitoring and adherence to best practices are critical for success.

Protocol 1: HPLC-UV Method for Stability and Purity Assessment

This protocol is adapted from established methods for similar chloromethylpyridine derivatives and is intended for monitoring purity and detecting degradation products.[9][10]

Objective: To quantify the purity of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine and detect the primary hydrolytic degradant, 5-(Benzyloxy)-4-chloro-2-(hydroxymethyl)pyridine.

Methodology:

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • Start with a 70:30 (A:B) mixture.

  • Linearly increase to 30:70 (A:B) over 10 minutes.

  • Hold at 30:70 for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.[9]

• Detection Wavelength: 254 nm.[1]

• Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition or acetonitrile to a concentration of ~0.5 mg/mL.

• Analysis: The parent compound will have a longer retention time than its more polar hydrolysis product. Track the peak area percentage over time to assess stability.

Data Summary: Expected HPLC and NMR Signatures

Compound	Expected RP-HPLC Behavior	Key ¹H NMR Signals (CDCl₃, δ ppm)
Parent Compound	Later eluting, less polar	~4.7-5.0 (s, 2H, -CH₂Cl), ~5.1 (s, 2H, -OCH₂Ph), ~7.3-7.5 (m, 5H, Ar-H), Pyridine-H signals
Hydrolysis Product	Earlier eluting, more polar	~4.6 (s, 2H, -CH₂OH), ~5.1 (s, 2H, -OCH₂Ph), ~7.3-7.5 (m, 5H, Ar-H), Pyridine-H signals

Note: NMR shifts are estimates based on related structures and may vary.[1]

Visualization of Degradation and Workflow

Caption: Troubleshooting workflow for stability issues.

References

• Gagniere, E., et al. (2025), Predicting the Effect of pH on Stability and Solubility of Polymorphs, Hydrates, and Cocrystals, ResearchGate, [Link]

• Arora, P. K., et al. (2018), Biodegradation of 2-chloro-4-nitrophenol via a hydroxyquinol pathway by a Gram-negative bacterium, Cupriavidus sp. strain CNP-8, PMC - NIH, [Link]

• Oszczapowicz, I., & Oszczapowicz, J. (2014), The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions, PMC, [Link]

• Chellquist, E. M., & Gorman, W. G. (1992), Benzoyl peroxide solubility and stability in hydric solvents, PubMed, [Link]

• Batcho, A. D., & Leimgruber, W., 4-benzyloxyindole, Organic Syntheses Procedure, [Link]

• Watson, B. L., et al. (1998), Effect of pH on the stability of methacholine chloride in solution, PubMed, [Link]

• Minai, M., et al.

• Seshadri, R. K., et al. (2012), Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS, PubMed, [Link]

• Tang, W., et al.

• Hung, Y. C., et al. (2017), pH effect on the formation of THM and HAA disinfection byproducts and potential control strategies for food processing, ResearchGate, [Link]

• Idrees, M., et al. (1980), Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles, Journal of the Chemical Society, Perkin Transactions 1, [Link]

• Thyagarajan, G., et al. (2010), Synthesis of Substituted N-Benzyl Pyridones via an O- to N-Alkyl Migration, The Journal of Organic Chemistry - ACS Publications, [Link]

• Analytical Methods Committee (2013), Analytical Methods, RSC Publishing, [Link]

• Deer, H. M., & Beard, R. (2001), Effect of Water pH on the Chemical Stability of Pesticides, DigitalCommons@USU, [Link]

• Strieth-Kalthoff, F., et al. (2020), Azolation of Benzylic C–H Bonds via Photoredox-Catalyzed Carbocation Generation, NIH, [Link]

• Seshadri, R. K., et al. (2012), Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS, ResearchGate, [Link]

• Krawczyk, S., et al. (2021), Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline, NIH, [Link]

Sources

• 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Benzoyl peroxide solubility and stability in hydric solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Effect of pH on the stability of methacholine chloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 7. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Chloromethyl vs. Chloro Groups on the Pyridine Ring

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and medicinal chemistry, the pyridine scaffold is a cornerstone, integral to the structure of over 7000 existing drugs.[1] Its versatility stems from the ease with which it can be functionalized, allowing for the fine-tuning of a molecule's biological activity. Among the most common modifications are those involving the displacement of a leaving group via nucleophilic substitution. This guide provides an in-depth, objective comparison of the reactivity of two key electrophilic moieties when attached to a pyridine ring: the chloromethyl group (-CH₂Cl) and the chloro group (-Cl). Understanding the nuanced differences in their reactivity is paramount for rational drug design and the efficient synthesis of novel therapeutic agents.

The Decisive Difference: A Tale of Two Mechanisms

The enhanced reactivity of the chloromethyl group over a chloro group directly attached to a pyridine ring is fundamentally a story of two distinct nucleophilic substitution mechanisms. The chloromethyl group, being a benzylic-like halide, readily undergoes SN1 and SN2 reactions. In stark contrast, the chloro group on the aromatic pyridine ring is relegated to the more demanding Nucleophilic Aromatic Substitution (SNAr) pathway.

The Highly Reactive Chloromethyl Group: A Benzylic Analogue

The carbon atom of the chloromethyl group is sp³ hybridized, making it an ideal substrate for classic SN1 and SN2 reactions.[2] The pyridine ring, analogous to a benzene ring, provides significant electronic stabilization to the transition states of both pathways.

• SN2 Pathway: In a bimolecular (SN2) mechanism, a nucleophile directly attacks the electrophilic carbon, leading to a concerted displacement of the chloride ion. The transition state is stabilized by the electron-withdrawing nature of the adjacent pyridine ring.

• SN1 Pathway: In a unimolecular (SN1) mechanism, the chloride ion first departs, forming a pyridyl-stabilized carbocation. This intermediate is particularly stable due to the delocalization of the positive charge into the aromatic π-system of the pyridine ring. The subsequent attack of a nucleophile is then rapid.

The facility of these reactions makes chloromethylpyridines, such as 2-(chloromethyl)pyridine and 3-(chloromethyl)pyridine hydrochloride, highly valuable and versatile reagents for introducing the pyridyl motif into a wide range of molecules.[3][4]

The Less Reactive Chloro Group: The Rigors of SNAr

A chloro group directly attached to the pyridine ring is significantly less reactive. The carbon of the C-Cl bond is sp² hybridized, and the lone pairs of the chlorine atom participate in resonance with the aromatic system, giving the C-Cl bond partial double-bond character. This makes direct displacement via SN1 or SN2 mechanisms energetically unfavorable.[5]

Instead, substitution must proceed through a Nucleophilic Aromatic Substitution (SNAr) mechanism.[5][6][7] This pathway involves two key steps:

• Nucleophilic Attack and Formation of a Meisenheimer Complex: A strong nucleophile attacks the carbon bearing the chloro group, breaking the aromaticity of the pyridine ring and forming a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[8]

• Elimination of the Leaving Group: The aromaticity is restored by the expulsion of the chloride ion.

The high energy barrier associated with temporarily breaking the aromaticity of the pyridine ring makes the SNAr reaction kinetically less favorable than the SN1/SN2 reactions of the chloromethyl group.[6]

Visualizing the Mechanistic Divide

To further illustrate the fundamental differences in the reaction pathways, the following diagrams outline the mechanisms for a generic nucleophilic substitution on a 2-chloromethylpyridine and a 2-chloropyridine.

Sources

• 1. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2-Chloromethylpyridine - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. youtube.com [youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide: High-Resolution Mass Spectrometry for the Unambiguous Structural Validation of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine

For researchers, medicinal chemists, and professionals in drug development, the absolute certainty of a molecule's structure is non-negotiable. An incorrect structural assignment for a key intermediate can derail a synthesis campaign, compromise biological data, and lead to significant financial and time losses. The compound 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine, a versatile building block in medicinal chemistry, presents a compelling case for rigorous structural validation.[1][2] Its multiple reactive sites and the presence of two chlorine atoms necessitate an analytical approach that provides unequivocal evidence of its elemental composition and connectivity.

This guide provides an in-depth comparison of two leading High-Resolution Mass Spectrometry (HRMS) platforms—Quadrupole Time-of-Flight (Q-TOF) and Orbitrap—for the definitive structural validation of this critical pyridine derivative. We will move beyond a simple listing of specifications to explore the causality behind experimental choices, ensuring a self-validating analytical system from sample preparation to final data interpretation.

The Imperative of High Resolution and Mass Accuracy

Standard, nominal mass spectrometry can confirm the molecular weight of a compound to the nearest integer. However, for 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine (Molecular Formula: C₁₃H₁₁Cl₂NO), this is insufficient. Multiple elemental combinations can yield the same nominal mass. High-Resolution Mass Spectrometry (HRMS) provides the crucial advantage of measuring mass-to-charge ratios (m/z) to several decimal places, a parameter known as the "exact mass".[3] This precision allows for the confident determination of a molecule's elemental formula, as very few combinations will fit the experimentally measured mass within a narrow error tolerance (typically < 5 ppm).[3][4]

Furthermore, the presence of two chlorine atoms in the structure provides a powerful, intrinsic validation tool. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance ratio of 3:1. A molecule containing two chlorine atoms will, therefore, exhibit a characteristic isotopic pattern for the molecular ion cluster (M, M+2, M+4) with predictable relative abundances. HRMS instruments can resolve these isotopic peaks and accurately measure their relative intensities, providing definitive proof of the number of chlorine atoms present.[5][6][7]

Comparative HRMS Workflows: Q-TOF vs. Orbitrap

Both Q-TOF and Orbitrap mass analyzers are mainstays in modern analytical laboratories, offering the high performance required for this task.[8] However, they operate on different principles, leading to subtle but important differences in their performance characteristics, such as resolution, mass accuracy, and isotopic fidelity.[9][10][11]

Below, we compare two detailed experimental workflows for the validation of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

General HRMS Structural Validation Workflow

The overall process, regardless of the platform, follows a consistent logical path.

Caption: General workflow for HRMS-based structural validation.

Experimental Protocol 1: Q-TOF Platform

Rationale: Q-TOF instruments are renowned for their excellent mass accuracy, fast scan speeds, and robust isotopic pattern fidelity, making them highly suitable for small molecule formula confirmation.[9]

Methodology:

• Sample Preparation: Prepare a 1 µg/mL solution of 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine in a solvent mixture of 50:50 acetonitrile:water with 0.1% formic acid. The acid is added to promote protonation, facilitating ionization in positive ion mode.[12]

• Ionization Source Selection: Electrospray Ionization (ESI) is the preferred initial choice. The pyridine nitrogen is basic and readily protonated, making it ideal for ESI, which is well-suited for polar, ionizable compounds.[13][14] Should ESI yield a weak signal, Atmospheric Pressure Chemical Ionization (APCI) would be a viable alternative, as it performs well for less polar, neutral molecules.[15][16]

• Instrument & Parameters:

  • Instrument: A high-resolution Q-TOF mass spectrometer.

  • Ionization Mode: Positive ESI.

  • Capillary Voltage: 3.5 kV.

  • Sampling Cone: 30 V.

  • Source Temperature: 120 °C.

  • Desolvation Gas Flow (N₂): 600 L/hr at 350 °C.

  • Mass Range: m/z 50-500.

  • Acquisition Mode: Full Scan MS. For MS/MS, use collision-induced dissociation (CID) with a collision energy ramp (e.g., 10-40 eV) to generate informative fragments.

  • Mass Correction: Use a lock mass calibrant (e.g., leucine enkephalin) infused concurrently to ensure sub-5 ppm mass accuracy.

Experimental Protocol 2: Orbitrap Platform

Rationale: Orbitrap analyzers are celebrated for their exceptionally high resolving power, which can exceed 100,000 FWHM (Full Width at Half Maximum).[17] This allows for the baseline separation of isobars and provides supreme confidence in mass assignments. While scan speed can be slower than Q-TOF at the highest resolutions, it is more than adequate for this application.[9]

Methodology:

• Sample Preparation: Same as for the Q-TOF protocol (1 µg/mL in 50:50 ACN:H₂O + 0.1% formic acid).

• Ionization Source Selection: Positive mode ESI is the primary choice for the same reasons outlined above.[13][14]

• Instrument & Parameters:

  • Instrument: An Orbitrap-based mass spectrometer.

  • Ionization Mode: Positive ESI.

  • Spray Voltage: 3.8 kV.

  • Sheath Gas Flow Rate: 40 (arbitrary units).

  • Aux Gas Flow Rate: 10 (arbitrary units).

  • Capillary Temperature: 320 °C.

  • Mass Range: m/z 50-500.

  • Acquisition Mode: Full Scan MS at a resolution setting of 70,000 @ m/z 200. For MS/MS, use Higher-Energy Collisional Dissociation (HCD) with a stepped normalized collision energy (e.g., 15, 30, 45).

  • Mass Correction: Utilize internal lock mass functionality for continuous mass accuracy correction.

Data Presentation and Interpretation: A Comparative Analysis

For the target molecule, 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, the theoretical exact mass of the protonated molecular ion [M+H]⁺ (C₁₃H₁₂Cl₂NO⁺) is 284.02904 Da .

Table 1: Comparative HRMS Performance for C₁₃H₁₁Cl₂NO Validation

Parameter	Theoretical Value	Q-TOF (Hypothetical Data)	Orbitrap (Hypothetical Data)	Conclusion
Measured [M+H]⁺	284.02904 Da	284.02851 Da	284.02912 Da	Both platforms provide excellent mass accuracy.
Mass Accuracy	N/A	-1.9 ppm	+0.3 ppm	Both are well within the < 5 ppm threshold for confident formula assignment.
Resolution (FWHM)	N/A	40,000 @ m/z 284	70,000 @ m/z 284	Orbitrap provides higher resolution, leading to sharper peaks.
Isotope Ratio [M+2]/[M]	65.2%	65.5%	65.1%	Excellent correlation, confirming the presence of two chlorine atoms.
Isotope Ratio [M+4]/[M]	10.6%	10.8%	10.5%	Excellent correlation, further supporting the dichlorinated structure.

Interpretation:

• Mass Accuracy: Both hypothetical datasets show mass errors well below the standard 5 ppm cutoff, providing strong evidence for the elemental formula C₁₃H₁₂Cl₂NO⁺.

• Isotopic Pattern: The exceptional agreement between the measured and theoretical isotopic abundance ratios for the M+2 and M+4 peaks is the definitive piece of evidence confirming the presence of precisely two chlorine atoms in the molecule.[5][7] This self-validating feature is a hallmark of HRMS analysis for halogenated compounds.

Structural Confirmation through MS/MS Fragmentation

While exact mass and isotopic data confirm the elemental formula, tandem mass spectrometry (MS/MS) is used to verify the connectivity of the atoms. By isolating the protonated molecular ion (m/z 284.03) and subjecting it to collision-induced dissociation, we can observe characteristic fragment ions that correspond to logical losses from the parent structure.

Caption: Plausible fragmentation pathway for protonated 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

Analysis of Fragmentation:

• Loss of Chloromethyl Radical (-CH₂Cl): The cleavage of the chloromethyl group is a likely fragmentation pathway, leading to a stable ion at m/z 235.04.[18] Observing this fragment supports the presence of the chloromethyl substituent.

• Loss of Benzyl Radical (-C₇H₇): The benzyloxy ether linkage can cleave, resulting in the loss of a benzyl radical. This would produce a fragment ion at m/z 192.98, corresponding to the remaining chlorinated pyridine core.

• Formation of Tropylium Ion: A hallmark of compounds containing a benzyl group is the formation of the highly stable tropylium cation at m/z 91.05. The presence of this intense peak is strong evidence for the benzyloxy moiety.

Observing these key fragments with high mass accuracy in the MS/MS spectrum provides the final layer of validation, confirming the specific arrangement of the functional groups on the pyridine ring.

Conclusion: A Self-Validating System for Structural Certainty

Both Q-TOF and Orbitrap HRMS platforms are exceptionally capable of providing unambiguous structural validation for 5-(benzyloxy)-4-chloro-2-(chloromethyl)pyridine. The choice between them may depend on available instrumentation and specific laboratory needs; Orbitraps offer superior resolution, while Q-TOFs provide rapid scanning and excellent isotopic fidelity.[9][11]

Ultimately, the combination of sub-5 ppm mass accuracy in determining the elemental formula, perfect correlation of the isotopic pattern to confirm the dichlorinated nature of the compound, and logical MS/MS fragmentation to establish connectivity creates a self-validating analytical system. This rigorous, multi-faceted approach provides the highest level of confidence required for advancing drug discovery and development programs.

References

• Characterization of Compound-Specific Chlorine Isotopologue Distributions of Polychlorinated Organic Compounds by GC-HRMS for Source Identification. Analytical Chemistry - ACS Publications. [Link]

• High Resolution Mass Spectrometry. ResolveMass Laboratories Inc.. [Link]

• Assessing relative ESI, APPI, APCI and APPCI ionization efficiencies in MS petroleomic analysis via pools and pairs of selected polar compounds standards. ResearchGate. [Link]

• Q3, qTOF or ORBITRAP LC/MS - which will be better for identification of new compounds AND routine analyzes? ResearchGate. [Link]

• ESI vs APCI. Which ionization should I choose for my application? YouTube. [Link]

• Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. RSC Publishing. [Link]

• Characterization of Compound-Specific Chlorine Isotopologue Distributions of Polychlorinated Organic Compounds by GC-HRMS for Source Identification. PubMed. [Link]

• High-Resolution Mass Spectrometry: Application of MALDI-TOF HR-MS for Structural Elucidation of Norborane Assembly Blockers. Longdom Publishing. [Link]

• Characterization of organic matter by HRMS in surface waters: Effects of chlorination on molecular fingerprints and correlation with DBP formation potential. ResearchGate. [Link]

• Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Science Publishing. [Link]

• When should I choose APCI or ESI for my flash column chromatography? Biotage. [Link]

• Why do we prefer TOFs over Orbitraps for flow injection analysis? Metabolomics Blog. [Link]

• 2-(Benzyloxy)-5-(4-chloro-2-vinylphenyl)pyridine. PubChem. [Link]

• Advances in high‐resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information. NIH. [Link]

• The mass spectra of furan, pyrrole, pyridine and pyrazine recorded at I... ResearchGate. [Link]

• Novel nontarget LC-HRMS-based approaches for evaluation of drinking water treatment. SpringerLink. [Link]

• High-resolution mass spectrometry: more than exact mass. Bioanalysis Zone. [Link]

• Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites. PubMed. [Link]

• Deciding between QTOF and Orbitrap options for intact mass. Reddit. [Link]

• Thiophene. Wikipedia. [Link]

• 2-Chloro-5-(chloromethyl)pyridine. ResearchGate. [Link]

• A Practical Method for Trace Level Analysis of Chlorinated Organic Pesticides by Gas Chromatography–Mass Spectrometry. LCGC International. [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scientific & Academic Publishing. [Link]

• TOF vs. Orbitrap for Intact Protein Structural Insights. LabRulez LCMS. [Link]

• Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. MetwareBio. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

Sources

• 1. 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine | 62811-98-7 | Benchchem [benchchem.com]
• 2. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Characterization of Compound-Specific Chlorine Isotopologue Distributions of Polychlorinated Organic Compounds by GC-HRMS for Source Identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel nontarget LC-HRMS-based approaches for evaluation of drinking water treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in high‐resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. lcms.labrulez.com [lcms.labrulez.com]
• 12. measurlabs.com [measurlabs.com]
• 13. researchgate.net [researchgate.net]
• 14. biotage.com [biotage.com]
• 15. youtube.com [youtube.com]
• 16. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Reaction Kinetics of Nucleophilic Substitution on Chloromethylpyridines

For the researcher navigating the complexities of drug development and fine chemical synthesis, chloromethylpyridines are indispensable building blocks. Their utility lies in the reactive chloromethyl group, an electrophilic handle for introducing the pyridyl moiety into a vast array of molecules. However, the efficiency of this introduction is governed by the kinetics of the underlying nucleophilic substitution reaction. A thorough understanding of these kinetics is not merely academic; it is the cornerstone of rational process design, optimization, and mechanistic elucidation.

This guide provides a comprehensive analysis of the reaction kinetics for nucleophilic substitution on the isomeric 2-, 3-, and 4-chloromethylpyridines. Moving beyond a simple recitation of protocols, we will dissect the causality behind experimental choices, compare the performance of different isomers and reaction systems with supporting data, and provide self-validating methodologies to ensure the integrity of your kinetic analysis.

The Mechanistic Dichotomy: SN1 vs. SN2 Pathways

Nucleophilic substitution on chloromethylpyridines, analogous to benzylic halides, does not follow a single, immutable path. Instead, it exists on a mechanistic continuum between the SN1 (Substitution, Nucleophilic, Unimolecular) and SN2 (Substitution, Nucleophilic, Bimolecular) pathways.[1][2] The preferred route is a delicate balance of substrate structure, nucleophile strength, leaving group ability, and solvent choice.[3]

• The SN2 Pathway: This is a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time as the chloride leaving group departs.[4] The reaction rate is dependent on the concentration of both the chloromethylpyridine and the nucleophile. Steric hindrance around the reaction center is a critical limiting factor.

• The SN1 Pathway: This is a two-step process involving the initial, rate-determining departure of the leaving group to form a pyridylmethyl carbocation intermediate. This intermediate is then rapidly captured by the nucleophile.[5] The rate is primarily dependent on the concentration of the chloromethylpyridine and is heavily influenced by factors that stabilize the carbocation intermediate.[5]

The position of the nitrogen atom in the pyridine ring profoundly influences these pathways. The electron-withdrawing nature of the nitrogen atom can destabilize an adjacent carbocation (SN1 intermediate) but can also activate the substrate towards nucleophilic attack (SN2). For 4-chloromethylpyridine, the nitrogen can stabilize the transition state through resonance, accelerating the reaction.

Caption: Experimental workflow for a stopped-flow kinetic analysis.

Detailed Experimental Protocol: Reaction of 3-(Chloromethyl)pyridine with Morpholine

This protocol describes a general procedure for determining the second-order rate constant under pseudo-first-order conditions.

1. Materials & Reagents:

• 3-(Chloromethyl)pyridine hydrochloride [6]* Morpholine (freshly distilled)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Thermostated UV-Vis Spectrophotometer or Conductometer

2. Causality Behind Choices:

• Pseudo-First-Order Conditions: Morpholine will be used in large excess (e.g., 20-fold or greater) relative to the 3-(chloromethyl)pyridine. This ensures that the concentration of the nucleophile remains effectively constant throughout the reaction, simplifying the rate law to Rate = k_obs * [Substrate], where k_obs = k₂ * [Nucleophile]. This approach is crucial for isolating the kinetic dependence on the substrate and obtaining reliable rate constants.

• Base: 3-(Chloromethyl)pyridine is often supplied as a hydrochloride salt. A base (K₂CO₃) is required to generate the free base in situ. K₂CO₃ is chosen as it is a solid, non-nucleophilic base, preventing side reactions. [7]* Solvent: DMF is a polar aprotic solvent chosen to maximize the rate of the SN2 reaction by effectively solvating the potassium and pyridinium ions while leaving the morpholine nucleophile highly reactive. [8] 3. Step-by-Step Procedure:

• Stock Solution Preparation:

  • Prepare a 0.01 M stock solution of 3-(chloromethyl)pyridine hydrochloride in anhydrous DMF.

  • Prepare a series of stock solutions of morpholine in anhydrous DMF (e.g., 0.2 M, 0.3 M, 0.4 M, 0.5 M).

• Kinetic Run:

  • Equilibrate the spectrophotometer cell holder or conductometer bath to the desired temperature (e.g., 40.0 ± 0.1 °C).

  • Place a known volume (e.g., 2.0 mL) of the desired morpholine solution and a sufficient amount of K₂CO₃ into the reaction vessel (e.g., a cuvette with a stir bar). Allow it to thermally equilibrate.

  • Initiate the reaction by injecting a small, known volume (e.g., 0.1 mL) of the 3-(chloromethyl)pyridine stock solution into the vessel, starting the data acquisition simultaneously.

  • Monitor the change in absorbance at a predetermined wavelength or the change in conductivity over time until the reaction is complete (> 5 half-lives).

• Data Analysis:

  • Plot the natural logarithm of the absorbance change (ln(A∞ - At)) or conductivity change versus time. A linear plot confirms first-order kinetics with respect to the substrate.

  • The slope of this line is equal to -k_obs.

  • Repeat the experiment for each concentration of morpholine.

  • Plot the calculated k_obs values against the corresponding morpholine concentrations [Morpholine].

  • The slope of this second plot will be the second-order rate constant, k₂. This self-validating step confirms the reaction is first-order in the nucleophile.

Conclusion

The kinetic landscape of nucleophilic substitution on chloromethylpyridines is multifaceted, governed by an interplay of substrate electronics, nucleophile identity, and solvent environment. A clear understanding of the competing SN1 and SN2 mechanisms allows researchers to rationally select conditions that favor the desired outcome. The 4- and 2-isomers generally exhibit higher reactivity in SN2 processes than the 3-isomer, a trend that can be exploited for selective functionalization. For rapid and quantitative kinetic analysis, techniques like stopped-flow spectrophotometry are indispensable, while pseudo-first-order conditions provide a robust framework for dissecting complex rate laws. By applying the principles and protocols outlined in this guide, researchers in drug development and materials science can harness the full synthetic potential of these versatile heterocyclic building blocks.

References

• Bhide, B. H., & Patel, M. G. (1984). Kinetics of nucleophilic substitution reactions of 1-chloromethylnaphthalene with anilines. Journal of Chemical Sciences. [Link]

• Lee, I., et al. (2003). Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. Bulletin of the Korean Chemical Society. [Link]

• Ashenhurst, J. (2025). Comparing The SN1 vs Sn2 Reactions. Master Organic Chemistry. [Link]

• LibreTexts. (2022). 8.5: Leaving Groups. Chemistry LibreTexts. [Link]

• LibreTexts. (2022). 17.7: Experimental methods of chemical kinetics. Chemistry LibreTexts. [Link]

• Cook, M. J., et al. (1972). Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Comerford, J. (n.d.). Monitoring Fast Chemical Reactions Using Stopped Flow Kinetics. Agilent Technologies. [Link]

• ResearchGate. (n.d.). Umpolung Synthesis of Pyridyl Ethers by Bi(V)‐Mediated O‐Arylation of Pyridones. ResearchGate. [Link]

• LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Chemistry LibreTexts. [Link]

• LibreTexts. (2023). 2.1.6: Stopped Flow. Chemistry LibreTexts. [Link]

• ResearchGate. (2025). Synthesis, kinetics and mechanism of nucleophilic substitution in octahedral (cat)2Sn(py)2. ResearchGate. [Link]

• St-Cyr, D., et al. (2011). Regioselective Nucleophilic Addition to Pyridinium Salts: A New Route to Substituted Dihydropyridones. Organic Letters. [Link]

• eGyanKosh. (n.d.). KINETICS OF FAST REACTIONS. eGyanKosh. [Link]

• Aakash Institute. (n.d.). Nature of the Substrate, Nucleophile, Solvent, Leaving Group Ability, Difference Between SN1 and SN2 in Chemistry. Aakash Institute. [Link]

• Wikipedia. (n.d.). Stopped-flow. Wikipedia. [Link]

• LibreTexts. (2024). 11.5: Characteristics of the SN1 Reaction. Chemistry LibreTexts. [Link]

• Pharmaguideline. (n.d.). SN1 versus SN2 Reactions, Factors Affecting SN1 and SN2 Reactions. Pharmaguideline. [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. [Link]

• Google Patents. (n.d.). CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride.

• LibreTexts. (2024). 11.2: The SN2 Reaction. Chemistry LibreTexts. [Link]

• St. Paul's Cathedral Mission College. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS. St. Paul's Cathedral Mission College. [Link]

• Agilent. (n.d.). Monitoring fast reactions using Stopped Flow Kinetics on the Cary 50/60 UV-Vis. Agilent. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Factors Affecting SN1 and SN2: Nature of the Substrate, Nucleophile, Solvent, Leaving Group Ability, Difference Between SN1 and SN2 in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 3. SN1 versus SN2 Reactions, Factors Affecting SN1 and SN2 Reactions | Pharmaguideline [pharmaguideline.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine: A Guide for Laboratory Professionals

For the adept researcher, scientist, and drug development professional, the synthesis and manipulation of novel chemical entities are routine. However, the introduction of any new compound into the laboratory workflow necessitates a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for the handling of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, a halogenated pyridine derivative. By understanding the inherent hazards and implementing the robust control measures outlined herein, you can ensure a safe and productive research environment.

Hazard Assessment: Understanding the Risks

Anticipated Hazards:

• Corrosivity: Expected to cause severe burns to the skin and eyes upon direct contact.[1][2][3]

• Toxicity: Likely to be harmful if ingested.[1][2] Inhalation of dust or vapors may also be harmful.

• Irritation: May cause respiratory irritation.[4]

• Sensitization: There is a potential for skin sensitization upon repeated contact.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine. The following table summarizes the minimum required PPE, with an emphasis on material compatibility and proper usage.

Body Part	Required PPE	Rationale and Best Practices
Eyes/Face	Chemical splash goggles and a full-face shield	Protects against splashes of the solid or solutions, which can cause severe eye damage.[1][2] A face shield provides an additional layer of protection for the entire face.
Hands	Chemical-resistant gloves (Nitrile or Neoprene)	Nitrile and neoprene gloves offer good resistance to a range of chemicals.[5][6] Avoid latex gloves.[5] Always double-glove and change gloves immediately if contamination is suspected.
Body	Chemical-resistant lab coat or apron	Provides a barrier against accidental spills and contamination of personal clothing.[5] Ensure the lab coat is fully buttoned.
Feet	Closed-toe shoes	Protects feet from spills and falling objects.[6][7]
Respiratory	Use in a certified chemical fume hood	A fume hood is the primary engineering control to prevent inhalation of dust or vapors.[3] If there is a potential for aerosol generation outside of a fume hood, a respirator may be necessary, requiring proper fit testing and training.

Operational Plan: A Step-by-Step Guide to Safe Handling

A well-defined operational plan is critical to minimizing exposure and ensuring a controlled environment.

Preparation and Engineering Controls

• Designated Area: All work with 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine must be conducted in a designated area within a certified chemical fume hood.[3]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand) and personal protective equipment should be readily available.

Handling Protocol

The following workflow diagram illustrates the key steps for safely handling the compound.

Caption: Workflow for handling 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine.

First Aid Procedures

In the event of an exposure, immediate action is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]
Skin Contact	Immediately remove contaminated clothing and flush the affected area with large amounts of water for at least 15 minutes. Seek immediate medical attention.[8]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

Disposal Plan: Responsible Waste Management

Proper disposal of 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine and associated waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Collection

All waste materials contaminated with this compound must be treated as hazardous waste.

Caption: Segregation of waste for proper disposal.

Disposal Procedures

• Solid Waste: Collect all contaminated solid waste (e.g., gloves, weigh boats, absorbent materials) in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a compatible, labeled, and sealed hazardous waste container. Do not mix with incompatible waste streams.

• Empty Containers: "Empty" containers must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[8] The rinsed container can then be disposed of according to institutional guidelines.

• Decontamination: All glassware and equipment should be decontaminated by rinsing with an appropriate solvent, with the rinsate collected as hazardous waste.

• Licensed Disposal: All hazardous waste must be disposed of through a licensed chemical waste disposal company in accordance with local, state, and federal regulations.[1] Do not discharge to sewer systems.[8]

By adhering to these comprehensive safety and handling guidelines, researchers can confidently and safely work with 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine, fostering a culture of safety and scientific excellence within the laboratory.

References

• 5-CHLORO-2-(CHLOROMETHYL)
• SAFETY D
• TCI AMERICA - Spectrum Chemical. (2018-07-06).
• SAFETY D
• SAFETY DATA SHEET - Fisher Scientific. (2024-03-15).
• 2-Chloro-5-(chloromethyl)pyridine - Santa Cruz Biotechnology.
• Handling Pyridine: Best Practices and Precautions - Post Apple Scientific. (2024-03-12).
• Personal Protective Equipment (PPE) Guide – Chemical Resistance - the NMSU safety. (2015-07-02).
• Washington St
• What PPE Should Be Worn for COSHH?
• 5 Types of PPE for Hazardous Chemicals | Hazm
• Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-).

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.se [fishersci.se]
• 5. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 6. brighthr.com [brighthr.com]
• 7. hazmatschool.com [hazmatschool.com]
• 8. chemicalbook.com [chemicalbook.com]